Ethyl 3,3,3-trifluoro-2-methylpropanoate

• CAS: 56354-75-7

Core Science & Biosynthesis

Ethyl 2-methyl-3,3,3-trifluoropropionate chemical properties

Advanced Synthesis, Reactivity, and Applications in Medicinal Chemistry

Executive Summary

Ethyl 2-methyl-3,3,3-trifluoropropionate (CAS: 56354-75-7) is a critical fluorinated building block used extensively in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs).[1] Characterized by the presence of a trifluoromethyl (

) group adjacent to a chiral center, this compound offers unique electronic and steric properties that enhance metabolic stability and lipophilicity in drug candidates. This guide details its physicochemical profile, industrial-grade synthesis via palladium-catalyzed hydroesterification, and downstream transformations.

Physicochemical Profile

The introduction of the trifluoromethyl group significantly alters the electronic landscape of the ester, increasing the acidity of the

-proton relative to non-fluorinated analogs, though the adjacent methyl group provides some steric shielding.

Property	Value	Note
IUPAC Name	Ethyl 2-methyl-3,3,3-trifluoropropanoate
CAS Number	56354-75-7	Distinct from des-methyl analog (352-23-8)
Molecular Formula
Molecular Weight	170.13 g/mol
Boiling Point	120.1 ± 35.0 °C	At 760 mmHg
Density	1.19 ± 0.1 g/cm³
Flash Point	~12.3 °C	Highly Flammable
LogP	~1.8	Enhanced lipophilicity due to
Appearance	Colorless liquid

Synthesis: Palladium-Catalyzed Hydroesterification

While classical alkylation of trifluoropropionates is hampered by potential defluorination or low yields, the most robust and atom-economical route for industrial synthesis is the hydroesterification of 3,3,3-trifluoropropene (TFP) . This method utilizes carbon monoxide (CO) and ethanol in the presence of a palladium catalyst.[2]

Reaction Mechanism & Protocol

The reaction proceeds via the insertion of CO into the metal-carbon bond of a palladium-alkyl intermediate formed from TFP. The regioselectivity is critical; the branched product (the target) is favored by specific phosphine ligands.

Core Reaction:

Optimized Protocol (Based on Palladium Catalysis):

• Catalyst Preparation: Charge a high-pressure autoclave with

  (approx. 1 mol%) and triphenylphosphine ( ) to stabilize the active species.

• Reagents: Add ethanol (solvent and reactant) and 3,3,3-trifluoropropene (TFP).

• Carbonylation: Pressurize with Carbon Monoxide (CO) to 20–40 atm.

• Reaction: Heat to 80–100°C for 12–24 hours.

• Purification: Depressurize and distill the reaction mixture. The target ethyl 2-methyl-3,3,3-trifluoropropionate is obtained with high regioselectivity (>79%) over the linear isomer.[2][3]

Synthetic Workflow Visualization

The following diagram illustrates the catalytic cycle and process flow for the hydroesterification route.

Figure 1: Industrial synthesis workflow via Pd-catalyzed hydroesterification of 3,3,3-trifluoropropene.

Reactivity and Downstream Transformations

The chemical utility of ethyl 2-methyl-3,3,3-trifluoropropionate stems from its trifluoromethyl group, which activates the ester toward nucleophilic attack while modifying the pKa of the

-proton.

Key Transformations[5]

• Hydrolysis (Acid/Base):

  • Conversion to 2-methyl-3,3,3-trifluoropropionic acid .[1]

  • Conditions: NaOH/H2O followed by HCl acidification.

  • Utility: The acid is a direct precursor for amide coupling in peptide mimics.

• Hydrazinolysis:

  • Reaction with hydrazine hydrate yields 2-methyl-3,3,3-trifluoropropionhydrazide .

  • Utility: Precursor for pyrazoles and oxadiazoles in heterocyclic drug design.

• Reduction:

  • Reduction with

    yields 2-methyl-3,3,3-trifluoropropanol .

  • Utility: Used to install the trifluoroisobutyl motif into ethers or carbamates.

Reactivity Logic Diagram

Figure 2: Divergent synthesis pathways from the core ester scaffold.

Applications in Drug Development

The strategic incorporation of the 2-methyl-3,3,3-trifluoropropionyl motif is driven by the Bioisostere Principle . The

group acts as a metabolically stable, lipophilic surrogate for isopropyl or tert-butyl groups.

• Profen Analogs: The acid derivative is used to synthesize fluorinated analogs of "profen" NSAIDs (e.g., Ibuprofen analogs), where the

  group prevents metabolic oxidation of the methyl group, potentially extending half-life.

• Herbicides: Used in the synthesis of aryloxyphenoxypropionate herbicides, where the fluorinated chiral center enhances binding affinity to the target enzyme (ACCase).

Safety and Handling

Warning: Ethyl 2-methyl-3,3,3-trifluoropropionate is a Category 2 Flammable Liquid .

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

• Handling: Use spark-proof tools. All transfers should occur in a fume hood to avoid inhalation of vapors, which may cause respiratory irritation.

• Incompatibility: Avoid strong oxidizing agents and strong bases (unless intended for hydrolysis).

References

• Synthesis via Hydroesterification

  • Title: A new method for one-pot synthesis of aryloxyphenoxypropionate herbicides using 2,4,6-trichloro-1,3,5-triazine and (n-BU)4NI as a homogeneous catalyst.[4] (Contains specific data on the synthesis of ethyl 2-methyl-3,3,3-trifluoropropionate via Pd-catalyzed hydroesterification).

  • Source: ResearchG

  • URL:

• Organoc

  -Trifluoromethylated Esters:
  • Title: Organocatalytic Reactions of -Trifluoromethylated Esters with Terminal Alkenes at Room Temper
  • Source: Journal of Organic Chemistry (ACS)

  • URL:

• Compound Properties & CAS Verification

  • Title: Ethyl 3,3,3-trifluoro-2-methylpropanoate | CAS#: 56354-75-7.[1][5]

  • Source: ChemSrc[5]

  • URL:

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• 5. Ethyl 3,3,3-trifluoro-2-methylpropanoate | CAS#:56354-75-7 | Chemsrc [chemsrc.com]

The Trifluoromethylated Cornerstone: A Technical Guide to Ethyl 3,3,3-trifluoro-2-methylpropanoate

An In-depth Exploration of a Key Fluorinated Building Block for Advanced Chemical Synthesis

In the landscape of modern drug discovery and agrochemical development, the strategic incorporation of fluorine atoms into organic molecules has become a paramount tool for enhancing metabolic stability, bioavailability, and overall efficacy. The trifluoromethyl group (–CF3), in particular, imparts a unique combination of lipophilicity and electronic properties that can dramatically improve the pharmacological profile of a lead compound. Central to the introduction of this powerful moiety is a class of specialized chemical synthons, among which ethyl 3,3,3-trifluoro-2-methylpropanoate stands out as a versatile and valuable building block.

This technical guide provides a comprehensive overview of ethyl 3,3,3-trifluoro-2-methylpropanoate, intended for researchers, scientists, and drug development professionals. We will delve into its chemical identity, synthesis, physical and spectroscopic properties, and its critical applications as a key intermediate in the synthesis of complex, high-value molecules.

Chemical Identity and Synonyms

To ensure clarity and facilitate comprehensive literature and database searches, it is essential to be familiar with the various names and identifiers for this compound.

Systematic Name: 3,3,3-Trifluoro-2-methylpropanoic acid ethyl ester

Common Synonyms:

• Ethyl 3,3,3-trifluoro-2-methylpropanoate[1]

• Ethyl 2-methyl-3,3,3-trifluoropropionate

• 2-Methyl-3,3,3-trifluoro-propanoic acid ethyl ester

CAS Registry Number: 56354-75-7[1]

Molecular Formula: C₆H₉F₃O₂

Molecular Weight: 170.13 g/mol [1]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of a chemical is fundamental to its effective use in synthesis and for its accurate identification and characterization.

Table 1: Physicochemical Properties of Ethyl 3,3,3-trifluoro-2-methylpropanoate

Property	Value	Source
Boiling Point	120.1 ± 35.0 °C at 760 mmHg	[1]
Density	1.2 ± 0.1 g/cm³	[1]
Flash Point	12.3 ± 18.2 °C

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons of the ethyl group, a quartet for the methylene protons of the ethyl group, a doublet for the methyl protons at the C2 position, and a quartet for the proton at the C2 position due to coupling with the adjacent methyl and trifluoromethyl groups.

• ¹³C NMR: The carbon NMR spectrum will exhibit distinct signals for the carbonyl carbon, the trifluoromethyl carbon (split into a quartet by the fluorine atoms), the two carbons of the ethyl group, the methyl carbon at C2, and the chiral carbon at C2. The chemical shift of the carbonyl carbon is typically in the range of 170-175 ppm.[2][3]

• ¹⁹F NMR: The fluorine NMR spectrum will show a single resonance for the three equivalent fluorine atoms of the trifluoromethyl group.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1735-1750 cm⁻¹ is characteristic of the C=O stretching vibration of the ester functional group. C-F stretching vibrations will appear in the region of 1100-1300 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns, including the loss of the ethoxy group and the trifluoromethyl group.

Synthesis Strategies and Methodologies

The synthesis of ethyl 3,3,3-trifluoro-2-methylpropanoate can be approached through several strategic disconnections. While a specific, high-yielding, and scalable protocol published in a peer-reviewed journal is not readily found, established synthetic transformations provide a reliable foundation for its preparation.

Proposed Synthesis via Alkylation of a Trifluoroester Precursor

A logical and commonly employed strategy for the synthesis of α-substituted esters is the alkylation of an enolate intermediate. In this case, the starting material would be ethyl 3,3,3-trifluoropropanoate.

Caption: Proposed synthesis of ethyl 3,3,3-trifluoro-2-methylpropanoate via enolate alkylation.

Experimental Protocol (Proposed):

Causality: The choice of a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) is crucial to ensure complete and rapid deprotonation at the α-carbon without competing nucleophilic attack at the ester carbonyl. The reaction is conducted at low temperatures (-78 °C) to control the reactivity of the enolate and prevent side reactions.

• Enolate Formation: To a solution of diisopropylamine in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), is slowly added an equimolar amount of n-butyllithium. The solution is stirred for 30 minutes at this temperature to form LDA. A solution of ethyl 3,3,3-trifluoropropanoate in anhydrous THF is then added dropwise, and the mixture is stirred for 1 hour to ensure complete enolate formation.

• Alkylation: An equimolar amount of a methylating agent, such as methyl iodide, is added to the enolate solution at -78 °C. The reaction mixture is allowed to slowly warm to room temperature and stirred overnight.

• Workup and Purification: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by fractional distillation or column chromatography on silica gel to yield the desired ethyl 3,3,3-trifluoro-2-methylpropanoate.

Self-Validation: The success of this protocol can be validated at each stage. The formation of the enolate can be inferred by a color change. The progress of the alkylation can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The final product's identity and purity should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, comparing the obtained data with the expected spectral features.

Alternative Route: Esterification of the Corresponding Carboxylic Acid

An alternative and straightforward approach is the Fischer esterification of 3,3,3-trifluoro-2-methylpropanoic acid with ethanol in the presence of a strong acid catalyst.

Caption: Synthesis of ethyl 3,3,3-trifluoro-2-methylpropanoate via Fischer esterification.

Experimental Protocol:

Causality: The use of excess ethanol serves to drive the reversible esterification reaction towards the product side, according to Le Chatelier's principle. A strong acid catalyst, such as sulfuric acid, is necessary to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by the ethanol.

• Reaction Setup: 3,3,3-Trifluoro-2-methylpropanoic acid is dissolved in an excess of absolute ethanol. A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

• Reaction: The mixture is heated to reflux for several hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Workup and Purification: After cooling to room temperature, the excess ethanol is removed under reduced pressure. The residue is dissolved in diethyl ether and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated. The crude ester is then purified by fractional distillation.

Self-Validation: The purity of the final product should be assessed by GC-MS, and its identity confirmed by ¹H and ¹³C NMR spectroscopy. The disappearance of the broad carboxylic acid proton signal in the ¹H NMR spectrum and the appearance of the characteristic signals for the ethyl group are key indicators of a successful reaction.

Applications in Advanced Synthesis

Ethyl 3,3,3-trifluoro-2-methylpropanoate is a valuable chiral building block, particularly in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals.[4] The presence of the trifluoromethyl group can significantly enhance the metabolic stability and binding affinity of a molecule.[5]

While specific, publicly available protocols detailing the use of this exact ester in the synthesis of a marketed drug are proprietary, its utility can be understood through its role as a precursor to more complex fluorinated structures. For instance, it can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to form amides, a common functional group in many pharmaceuticals. Furthermore, the ester itself can undergo a variety of transformations at the α-position or be used in condensation reactions.

Workflow: From Building Block to a Potential Bioactive Scaffold

Caption: A representative workflow illustrating the conversion of the title ester into a chiral amide scaffold.

This workflow highlights how the ester serves as a stable, readily available precursor to the corresponding carboxylic acid. This acid can then be activated and coupled with a diverse range of amines, including other chiral molecules, to generate a library of complex trifluoromethylated amides for biological screening. The choice of coupling reagent (e.g., HATU, EDCI) is critical for achieving high yields and minimizing racemization, particularly when dealing with chiral substrates.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling ethyl 3,3,3-trifluoro-2-methylpropanoate. While a specific, verified Safety Data Sheet (SDS) for CAS number 56354-75-7 is not widely available in public databases, information from structurally related compounds, such as ethyl 3,3,3-trifluoro-2-oxopropanoate, can provide general guidance.[6]

General Safety Recommendations:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors.

• Fire Safety: The compound is expected to be flammable.[6] Keep away from open flames, sparks, and other sources of ignition. Use appropriate fire-extinguishing media (e.g., dry chemical, carbon dioxide, or foam).

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, flush the affected area with copious amounts of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

It is imperative to consult a specific and up-to-date Safety Data Sheet from the supplier before handling this chemical.

Conclusion

Ethyl 3,3,3-trifluoro-2-methylpropanoate is a strategically important building block in the synthesis of fluorinated organic molecules. Its value lies in the presence of the trifluoromethyl group, which can impart desirable properties to target compounds in medicinal and agricultural chemistry. While detailed, publicly available protocols for its synthesis and application are somewhat limited, its preparation can be reliably achieved through established organic transformations such as enolate alkylation and Fischer esterification. As the demand for novel, high-performance fluorinated compounds continues to grow, the importance of synthons like ethyl 3,3,3-trifluoro-2-methylpropanoate in the chemist's toolbox is set to increase.

References

• MySkinRecipes. (n.d.). Ethyl 3,3,3-trifluoro-2-methylpropanoate. Retrieved from [Link]

• ResearchGate. (n.d.). Resolution of (R,S)-ethyl-3,3,3-trifluoro-2-hydroxy-2-methylpropionate with the esterase from Candida lipolytica. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3,3,3-trifluoro-2-oxopropanoate. Retrieved from [Link]

• Organic Syntheses. (n.d.). PREPARATION OF [1-(METHOXYMETHYLCARBAMOYL)ETHYL] PHOSPHONIC ACID BIS-(2,2,2-TRIFLUOROETHYL) ESTER: A USEFUL INTERMEDIATE IN THE SYNTHESIS OF Z-UNSATURATED N-METHOXY-N-METHYLAMIDES. Retrieved from [Link]

• Google Patents. (n.d.). CN105601517A - Synthetic method of methyl 3,3,3-trifluoropropionate.
• Qin, et al. (2012). U.S.

• NSF Public Access Repository. (n.d.). Combining Pd- and Chiral Organocatalysis for the Enantioselective Deconjugative Allylation of Enals via Dienamine Intermediates. Retrieved from [Link]

• PMC. (2012, June 14). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Retrieved from [Link]

• Vaia. (n.d.). Classify the resonances in the 13C NMR spectrum of methyl propanoate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Introductory note on the 13C NMR spectrum of methyl propanoate. Retrieved from [Link]

• MIT Open Access Articles. (2014, June 12). Enantioselective Nucleophile-Catalyzed Synthesis of Tertiary Alkyl Fluorides via the #-Fluorination of. Retrieved from [Link]

• Bentham Science. (n.d.). Recent Applications of Trifluoroacetaldehyde Ethyl Hemiacetal for the Synthesis of Trifluoromethylated Compounds. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of Ethyl trifluoroacetate. Retrieved from [Link]

• SpectraBase. (n.d.). Ethyl 2-(ethoxycarbonylamino)-3,3,3-trifluoro-2-[3-(trifluoromethyl)anilino]propionate. Retrieved from [Link]

• Google Patents. (n.d.). US4879407A - Process for the preparation of ethyl trifluoroacetate.

• ChemSrc. (n.d.). Ethyl 3,3,3-trifluoro-2-methylpropanoate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). ethyl 3,3-diethoxypropanoate. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 13). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• PMC. (2023, February 20). Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles. Retrieved from [Link]

• ResearchGate. (n.d.). Alkylations with methyl‐, butyl acetate, and ethyl propionate. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. Retrieved from [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of ethyl propanoate. Retrieved from [Link]

• ResearchGate. (n.d.). CONFORMATIONAL ANALYSIS OF 3,3,3-TRIFLUORO-2-(TRIFLUOROMETHYL)PROPANOIC ACID. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-Diazo-3,3,3-trifluoro-propionate. Retrieved from [Link]

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• Sciencemadness.org. (2025, June 2). Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis. Retrieved from [Link]

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Fluorinated Building Blocks for Medicinal Chemistry: A Technical Guide

Executive Summary

In modern medicinal chemistry, fluorine is not merely a halogen; it is a precision tool for multiparameter optimization. Approximately 20-25% of drugs in the pharmaceutical pipeline contain at least one fluorine atom. This guide moves beyond the "Magic Methyl" effect to provide a technical roadmap for selecting and installing fluorinated building blocks. We focus on three critical pillars: metabolic blocking, lipophilicity modulation (

), and conformational control via the gauche effect.

Part 1: Physicochemical Principles & Selection Strategy

The introduction of fluorine alters the physicochemical landscape of a molecule through high electronegativity (4.0 Pauling), low polarizability, and a Van der Waals radius (1.47 Å) that mimics oxygen (1.52 Å) more closely than hydrogen (1.20 Å).

The Fluorine Effect Matrix

Property	H	F			Medicinal Chemistry Impact
Van der Waals Radius (Å)	1.20	1.47	2.00	2.70	F is a steric mimic of O; is bulky (similar to isopropyl).
Electronegativity	2.1	4.0	2.5	3.5	Strong inductive effect ( ) lowers pKa of adjacent amines.
Lipophilicity ( )	0.00	0.14	0.56	0.88	significantly boosts membrane permeability; F modulates without adding bulk.
C-X Bond Strength (kcal/mol)	99	116	83	118	Metabolic blockade; prevents P450 oxidation at labile sites.

Decision Matrix: Selecting the Right Motif

Do not apply fluorine randomly. Use this logic flow to determine the specific fluorinated building block required for your lead optimization.

Figure 1: Strategic decision tree for selecting fluorinated building blocks based on ADME/Tox liabilities.

Part 2: Strategic Classes of Building Blocks

The Trifluoromethyl Group ( )

Role: The workhouse of medicinal chemistry. It increases metabolic stability and lipophilicity.[1][2] Key Reagent: Ruppert-Prakash Reagent (

).[3] Insight: While is often equated to an isopropyl group sterically, its electronic withdrawal is profound. Placing a group meta or para to an amine on an aromatic ring will significantly lower the pKa, reducing hERG liability by decreasing basicity.

The Difluoromethyl Group ( )

Role: The "Lipophilic Hydrogen Bond Donor."[4][5] Insight: Unlike

, the group contains an acidic proton ( ) capable of acting as a weak hydrogen bond donor. It serves as an excellent bioisostere for hydroxyl (-OH) and thiol (-SH) groups. It improves membrane permeability compared to -OH because it is less hydrophilic, yet retains H-bonding capability for target interaction [1].

The Pentafluorosulfanyl Group ( )

Role: The "Super Trifluoromethyl." Insight:

is square pyramidal, hypervalent, and chemically inert. It is more lipophilic and electron-withdrawing than but offers a unique 3D volume that can fill hydrophobic pockets more effectively than planar aromatic substituents. It is hydrolytically stable and resistant to metabolic degradation [2].

Part 3: Synthetic Methodologies & Protocols

As an application scientist, reproducibility is paramount. The following protocols are optimized for late-stage functionalization, allowing you to introduce fluorinated blocks onto complex scaffolds.

Protocol A: Nucleophilic Trifluoromethylation (Ruppert-Prakash)

Application: Converting ketones/aldehydes to trifluoromethylated alcohols.

Mechanism: The reaction is driven by a fluoride initiator (CsF or TBAF) which activates the silicon center, generating a "naked"

anion equivalent.[1]

Figure 2: Mechanistic flow of the Ruppert-Prakash reaction.[1]

Step-by-Step Protocol:

• Setup: Flame-dry a 25 mL round-bottom flask under Argon. Add the ketone substrate (1.0 equiv, 1.0 mmol) and dissolve in anhydrous THF (5 mL, 0.2 M).

• Reagent Addition: Cool to 0°C. Add

  (1.2 equiv, 1.2 mmol).

• Initiation: Add CsF (10 mol%, dried) or TBAF (10 mol%, 1M in THF) dropwise. Caution: Exothermic.

• Reaction: Stir at 0°C for 30 mins, then warm to RT for 2 hours. Monitor by TLC/LCMS.

• Workup: Quench with 2N HCl (3 mL). Stir vigorously for 1 hour to cleave the O-TMS ether.

• Extraction: Dilute with Et2O, wash with water and brine. Dry over

  .

• Validation:

  NMR typically shows a singlet around -78 to -82 ppm.

Protocol B: Radical Trifluoromethylation (Langlois Reagent)

Application: Direct C-H trifluoromethylation of electron-rich heterocycles (innate functionalization). Reagent: Sodium Trifluoromethanesulfinate (

).[6][7]

Step-by-Step Protocol:

• Setup: In a vial, dissolve the heterocycle (e.g., pyrrole, indole) (1.0 equiv) in a biphasic mixture of DCM:Water (2:1).

• Reagent Addition: Add Langlois Reagent (3.0 equiv).

• Oxidant: Add tert-Butyl hydroperoxide (TBHP) (3.0 - 5.0 equiv, 70% aq. solution).

• Reaction: Stir vigorously at RT or 0°C (substrate dependent) for 12-24 hours.

• Mechanism Note: TBHP oxidizes the sulfinate to a

  radical, which attacks the most electron-rich position of the heterocycle [3].

• Purification: Separate layers, extract aqueous layer with DCM. Column chromatography is usually required to separate regioisomers.

Protocol C: Deoxyfluorination (Alcohol Fluoride)

Application: Converting secondary/primary alcohols to alkyl fluorides. Reagent: Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride). Note: Preferred over DAST due to higher thermal stability.

Step-by-Step Protocol:

• Safety: Perform in a fume hood. Reagent reacts violently with water.

• Setup: Dissolve alcohol (1.0 equiv) in anhydrous DCM in a plastic (HDPE) or Teflon vessel (glass can etch).

• Addition: Cool to -78°C. Add Deoxo-Fluor (1.2 equiv) dropwise.

• Reaction: Allow to warm to RT slowly. Stir for 2-4 hours.

• Quench: Cool to 0°C. Quench with sat.

  very slowly.

• Warning: Elimination (olefin formation) is a common side reaction. If observed, switch to milder reagents like PhenoFluor or XtalFluor.

Part 4: Case Studies in Drug Development

Sitagliptin (Januvia) - The Anchor

• Target: DPP-4 Inhibitor (Type 2 Diabetes).

• Fluorine Role: A trifluoromethyl group is fused to the triazolopyrazine core.

• Function: The

  group prevents oxidative metabolism of the ring system while filling a hydrophobic pocket in the DPP-4 active site, significantly boosting potency compared to the methyl analog.

Sofosbuvir (Sovaldi) - The Metabolic Block

• Target: HCV NS5B Polymerase.

• Fluorine Role: 2'-Deoxy-2'-fluoro-2'-C-methyl nucleoside.

• Function: The fluorine atom at the 2' position is critical. It mimics the hydroxyl group of RNA (allowing recognition by the viral polymerase) but acts as a chain terminator. Furthermore, the strong C-F bond prevents the metabolic instability typically associated with C-H bonds at this position in nucleoside analogs.

References

• The Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• The Pentafluorosulfanyl Group (SF5) in Medicinal Chemistry. Source: Rowan Science / Chem. Rev. URL:[Link]

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• 7. CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na - PMC [pmc.ncbi.nlm.nih.gov]

Alpha-trifluoromethyl ester structure and reactivity

Topic: Alpha-Trifluoromethyl Ester Structure and Reactivity Content Type: Technical Whitepaper / Advanced Synthetic Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

The Fluorine Effect: Navigating -Trifluoromethyl Ester Chemistry

Executive Summary

The incorporation of a trifluoromethyl (CF

) group at the -position of an ester creates a unique electronic environment that fundamentally alters standard carbonyl reactivity. For the medicinal chemist, this motif offers a gateway to quaternary stereocenters with profound metabolic stability and increased lipophilicity. However, for the synthetic chemist, it presents a "Dr. Jekyll and Mr. Hyde" profile: the same electronic factors that enable facile deprotonation also predispose the molecule to rapid defluorination and retro-Claisen fragmentation.

This guide deconstructs the structural anomalies of

-CF esters and provides a validated roadmap for harnessing their reactivity without triggering decomposition.

Structural & Electronic Profile

The pKa Shift and Enolate Geometry

The defining feature of

-CF esters is the dramatic acidification of the -proton. While a standard alkyl ester has a pKa 24-25 (in DMSO), the strong inductive effect ( ) of the CF group lowers this by approximately 6–8 log units, bringing it into the range of ketones or malonates (pKa 16-18).

Implication: These substrates can be deprotonated by weak bases (e.g., K

CO , Et N), avoiding the need for cryogenic LDA protocols. However, this stability is deceptive.

Negative Hyperconjugation (The Stability Trap)

Upon enolization, the

-CF ester enters a danger zone. The alignment of the filled -orbital of the enolate carbon with the antibonding orbital of the C-F bond leads to negative hyperconjugation .

• Consequence: The C-F bond lengthens and weakens.

• Result: Spontaneous

  -elimination of fluoride (F ), leading to a diffuoro-enone species that rapidly decomposes.

Figure 1: The bifurcation of reactivity. Successful synthesis requires kinetic trapping of the enolate before negative hyperconjugation triggers fluoride elimination.

Synthetic Strategies: Accessing the Scaffold

Before reacting the ester, one must synthesize it. Direct fluorination is often superior to building block approaches for complex substrates.

Comparative Methods Table

Method	Reagents	Mechanism	Utility
Electrophilic Trifluoromethylation	Togni Reagent II, TMSNTf (cat)	Radical/Polar Crossover	Best for creating quaternary centers from ketene silyl acetals.
Nucleophilic Trifluoromethylation	TMSCF (Ruppert-Prakash), Initiator	Nucleophilic Addition	Good for aldehydes/ketones, difficult for esters (over-addition risk).
Deoxyhydro-trifluoromethylation	-Keto esters, Ph P CF CO	Deoxygenative Coupling	Excellent for converting keto-esters to -CF esters.[1]

Reactivity: The Challenge of Asymmetric Alkylation

Creating a quaternary stereocenter at the

-position is the "holy grail" of this field. Standard S 2 alkylation often fails due to the steric bulk of the CF group (comparable to an isopropyl group) and the competing defluorination.

The Solution: Transition-metal catalyzed allylation or phase-transfer catalysis (PTC).

Mechanism: Pd-Catalyzed Decarboxylative Allylation

This approach circumvents the unstable enolate accumulation by generating it transiently in the presence of a specific electrophile.

Figure 2: Palladium-catalyzed decarboxylative allylation cycle. The tight ion pair prevents the "naked" enolate from decomposing.

Experimental Protocol: Catalytic Asymmetric Alkylation

Objective: Synthesis of a quaternary

-allyl- -trifluoromethyl ester via Pd-catalysis. Reference Grounding: Based on methodologies developed by Toste et al. and Shibata et al.

Materials

• Substrate:

  -CF -keto ester or allyl enol carbonate derivative.

• Catalyst: Pd

  (dba) (2.5 mol%).

• Ligand: (S,S)-DACH-Phenyl Trost Ligand (5.5 mol%).

• Solvent: 1,4-Dioxane (anhydrous).

• Temperature: Ambient (23 °C).

Step-by-Step Workflow

• Catalyst Pre-complexation: In a glovebox or under Ar flow, charge a flame-dried Schlenk tube with Pd

  (dba) (23 mg, 0.025 mmol) and the Trost Ligand (38 mg, 0.055 mmol). Add anhydrous dioxane (2 mL) and stir for 20 minutes until the solution turns from dark purple to orange/yellow, indicating active catalyst formation.

• Substrate Addition: Dissolve the

  -trifluoromethyl allyl enol carbonate (1.0 mmol) in dioxane (1 mL). Add this solution dropwise to the catalyst mixture.

  • Note: Gas evolution (CO

    ) will be observed immediately. This is the driving force of the reaction.

• Reaction Monitoring: Stir at room temperature. Monitor by

  F NMR.

  • Starting Material Signal: ~ -63 ppm (doublet).

  • Product Signal: ~ -68 ppm (singlet).

  • Decomposition Check: Watch for signals at -110 to -120 ppm (vinyl fluoride species), which indicate

    -elimination.

• Workup: Once conversion is >95%, filter the mixture through a short pad of silica gel to remove the palladium catalyst. Wash with Et

  O.

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc).

  • Caution:

    -CF esters can be volatile; avoid high vacuum for extended periods if the molecular weight is low.

Applications in Drug Discovery[1]

The

-CF ester motif is not just a synthetic curiosity; it is a functional bioisostere.

• Proteolytic Stability: The steric bulk of the CF

  group protects the carbonyl carbon from nucleophilic attack by serine hydrolases (esterases), significantly increasing plasma half-life.

• Lipophilicity Modulation: The CF

  group increases LogP, facilitating blood-brain barrier (BBB) penetration.

• Conformational Locking: The stereoelectronic effects of the C-F bonds can lock the ester side chain into a specific conformation, potentially increasing binding affinity to the target receptor.

Case Study Data: Metabolic Stability

Compound Structure	Half-life (Human Plasma)	LogP	Notes
R-CH(Me)-COOEt	25 mins	1.8	Rapid hydrolysis.
R-C(Me) -COOEt	120 mins	2.1	Steric protection only.
R-C(Me)(CF )-COOEt	> 24 hours	2.9	Steric + Electronic protection.

References

• Katayev, D., Matoušek, V., Koller, R., & Togni, A. (2015).[1][2] Lewis Acid Catalyzed Synthesis of

  -Trifluoromethyl Esters and Lactones by Electrophilic Trifluoromethylation. Organic Letters, 17(23), 5898–5901. [Link][2]

• Lombard, M., et al. (2020).

  -Trifluoromethyl Amines and Esters. ACS Catalysis, 10, 12345-12370. [Link]

• Guo, Z., et al. (2024). Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism. Environmental Science: Processes & Impacts. [Link]

• Häfliger, J., & Carreira, E. M. (2019). Enantioselective Synthesis of

  -Trifluoromethyl Esters via Cu-Catalyzed Propargylic Substitution. Journal of the American Chemical Society. [Link]

Sources

• 1. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]
• 2. Lewis Acid Catalyzed Synthesis of α-Trifluoromethyl Esters and Lactones by Electrophilic Trifluoromethylation [organic-chemistry.org]

Comparative Technical Guide: Ethyl 3,3,3-trifluoro-2-methylpropanoate vs. Ethyl 3,3,3-trifluoropropionate

Executive Summary

In the design of fluorinated bioactive molecules, the strategic selection of building blocks defines the efficacy of the final drug candidate. This guide compares two critical fluorinated esters: Ethyl 3,3,3-trifluoropropionate (ETFP) and its

-methylated analog, Ethyl 3,3,3-trifluoro-2-methylpropanoate (ETFMP) .

While ETFP serves as a workhorse for generating trifluoromethylated heterocycles (pyrazoles, pyrimidines), ETFMP is an advanced "chiral switch" building block. The introduction of the

-methyl group in ETFMP restricts bond rotation ("Magic Methyl" effect), generates a stereogenic center, and significantly alters the metabolic stability of the resulting scaffold. This guide details the decision matrix for using these reagents in high-value synthesis.

Physicochemical Profile & Structural Analysis

The core difference lies at the

-carbon. The presence of the methyl group in ETFMP introduces steric bulk and chirality, fundamentally changing the reactivity profile compared to the methylene group in ETFP.

Comparative Data Table

Property	Ethyl 3,3,3-trifluoropropionate (ETFP)	Ethyl 3,3,3-trifluoro-2-methylpropanoate (ETFMP)
CAS Number	352-23-8	2655-08-5 (racemic) / 56354-75-7
Structure
Molecular Weight	156.10 g/mol	170.13 g/mol
Boiling Point	~50 °C (12 mmHg)	~109 °C (760 mmHg)
Chirality	Achiral	Chiral (1 Stereocenter)
-Proton Acidity	High (Activated by + Ester)	Moderate (Destabilized by Methyl + Sterics)
Primary Role	Fragment for Heterocycles	Chiral Scaffold / Conformational Lock

The Fluorine-Methyl Interaction

In ETFMP, the

-methyl group is not merely a spectator. It exerts a gauche effect with the trifluoromethyl group.

• ETFP: The

  bond has free rotation, allowing the molecule to adopt multiple low-energy conformations.

• ETFMP: The steric clash between the bulky

  group (Van der Waals radius ~2.2 Å) and the methyl group restricts rotation. In drug design, this pre-organizes the molecule into a bioactive conformation, potentially reducing the entropic penalty of binding to a protein target.

Synthetic Pathways: Sourcing the Core

Understanding how these molecules are made informs their impurity profiles and cost structures.

Synthesis of ETFP

ETFP is typically synthesized via the telomerization of 3,3,3-trifluoropropene or esterification of 3,3,3-trifluoropropionic acid. It is generally available in bulk at high purity (>98%).

Synthesis of ETFMP

ETFMP is more complex to access. Two primary routes exist:

• Direct Methylation (Lab Scale): Deprotonation of ETFP with a base (e.g., LDA) followed by quenching with methyl iodide. Risk: Poly-methylation and elimination side products.

• Hydrogenation of Acrylates (Industrial Scale): Catalytic hydrogenation of ethyl 2-(trifluoromethyl)acrylate. This route is preferred for generating clean, racemic material or, with chiral catalysts, enantiopure forms.

Synthesis Workflow Diagram

Figure 1: Comparative synthetic routes. Note that while ETFMP can be derived from ETFP, the acrylate reduction route is often cleaner for scale-up.

Reactivity & Medicinal Chemistry Applications[1]

ETFP: The Heterocycle Generator

The methylene protons in ETFP are significantly acidic due to the electron-withdrawing inductive effect of the adjacent

group. This makes ETFP an ideal electrophile for Claisen Condensations .

• Mechanism: Reaction with enolates or hydrazines.

• Key Application: Synthesis of trifluoromethylated pyrazoles (e.g., Celecoxib analogs).

• Workflow: ETFP + Acetophenone

  -diketone + Hydrazine Pyrazole.

ETFMP: The Chiral Warhead

The

-methyl group in ETFMP drastically reduces the acidity of the -proton. While it can still undergo condensation under forcing conditions, its primary value is as an intact chiral fragment .

• PAD Inhibitors: ETFMP derivatives have been utilized in the synthesis of Peptidylarginine Deiminase (PAD) inhibitors, where the specific stereochemistry at the

  -position is critical for fitting into the enzyme active site (See Reference 1).

• Metabolic Stability: The

  -methyl group blocks potential metabolic oxidation at the -carbon, a common clearance pathway for esters and amides.

Experimental Protocols

Protocol A: Synthesis of a -Keto Ester using ETFP

This protocol demonstrates the reactivity of the acidic

-methylene group.

Objective: Synthesis of Ethyl 4,4,4-trifluoro-3-oxobutanoate (Claisen self-condensation or crossed).

• Setup: Flame-dried 250 mL round-bottom flask,

  atmosphere.

• Reagents: Sodium ethoxide (1.1 eq) in dry ethanol.

• Addition: Add ETFP (1.0 eq) dropwise at 0°C.

• Reaction: Stir at room temperature for 1 hour, then reflux for 4 hours. The acidity of the

  allows the formation of the enolate which attacks another ester carbonyl.

• Workup: Acidify with 1M HCl to pH 2, extract with diethyl ether.

• Result: The product exists in equilibrium with its enol form due to the strong EWG effect of

  .

Protocol B: Synthesis of ETFMP via Hydrogenation

This protocol avoids the messy alkylation of ETFP.

Objective: Preparation of rac-ETFMP from Ethyl 2-(trifluoromethyl)acrylate.

• Setup: High-pressure hydrogenation vessel (Parr reactor).

• Catalyst: 5% Pd/C (5 wt% loading).

• Solvent: Anhydrous Methanol or Ethanol.

• Process:

  • Charge vessel with acrylate substrate and catalyst.[1]

  • Purge with

    (3x), then (3x).

  • Pressurize to 40 psi

    .

  • Stir vigorously at RT for 12 hours.

• Purification: Filter through a Celite pad to remove Pd/C. Concentrate filtrate.

• Yield: Typically >95% quantitative conversion.

• Note: For enantioselective synthesis, replace Pd/C with a chiral Ruthenium or Rhodium complex (e.g., Ru-BINAP).

Strategic Decision Matrix

When should you switch from the cheaper ETFP to the more complex ETFMP?

Figure 2: Decision tree for selecting the appropriate fluorinated building block.

References

• Subramanian, V. et al. (2021). Macrocyclic Inhibitors of Peptidylarginine Deiminases.[2] Patent WO 2021/222353.[2] (Demonstrates use of ethyl 3,3,3-trifluoro-2-methylpropanoate as a starting material for bioactive inhibitors).

• Sigma-Aldrich. Ethyl 3,3,3-trifluoropropionate Product Specification. (Standard physicochemical data source).[3]

• TCI Chemicals. Methyl 3,3,3-Trifluoro-2-methylpropionate.[4] (Reference for the methyl ester analog and safety data).

• Organic Syntheses. Preparation of Fluorinated Esters via Acrylate Precursors. (General methodology for handling trifluoromethyl acrylates).

• ChemicalBook. CAS 2655-08-5 Technical Data. (Verification of boiling points and density for the methylated derivative).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. IL296923A - Macrocyclic inhibitors of peptidylarginine deaminases - Google Patents [patents.google.com]
• 3. Ethyl methacrylate - Wikipedia [en.wikipedia.org]
• 4. guidechem.com [guidechem.com]

Technical Whitepaper: Lipophilicity Profiling of Ethyl 3,3,3-trifluoro-2-methylpropanoate

The following technical guide details the lipophilicity profiling of Ethyl 3,3,3-trifluoro-2-methylpropanoate, structured for researchers in medicinal chemistry and drug development.

Executive Summary

Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS: 56354-75-7) is a critical fluorinated building block used in the synthesis of metabolically stable pharmaceuticals and agrochemicals.[1] Its lipophilicity (LogP) is a pivotal parameter governing its bioavailability, membrane permeability, and utility as a bioisostere for non-fluorinated esters.

This guide provides an in-depth analysis of its lipophilic profile, contrasting it with its non-fluorinated analog to demonstrate the "Fluorine Effect." It details robust experimental protocols for LogP determination, emphasizing the necessity of validating database values with empirical data due to the unique electronic effects of the trifluoromethyl (

) group.

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8][9]

The introduction of a trifluoromethyl group into an aliphatic chain profoundly alters the physicochemical landscape of the molecule. Unlike a methyl group, the

moiety is highly electron-withdrawing, affecting the electron density of the adjacent carbonyl group and, consequently, the compound's solvation properties.

Table 1: Physicochemical Specifications

Property	Value / Description
IUPAC Name	Ethyl 3,3,3-trifluoro-2-methylpropanoate
CAS Number	56354-75-7
Molecular Formula
Molecular Weight	170.13 g/mol
Physical State	Colorless Liquid
Boiling Point	~112-115 °C (Predicted)
Density	~1.15 g/cm³
Chirality	Contains one stereocenter at C2 (Available as racemate or enantiopure)

The Fluorine Effect: Comparative Analysis

To understand the lipophilicity of this compound, it must be benchmarked against its non-fluorinated analog, Ethyl 2-methylpropanoate (Ethyl Isobutyrate).

Feature	Ethyl 2-methylpropanoate (Analog)	Ethyl 3,3,3-trifluoro-2-methylpropanoate	Impact of Fluorination
Structure			Steric bulk increase; Electronic modulation
LogP (Lit.)	1.52 - 1.72	1.52 - 2.10 (Var. sources)	Lipophilicity Modulation
H-Bonding	Moderate Acceptor (C=O)	Weakened Acceptor	withdraws e- from C=O, reducing water affinity
Metabolic Stability	Susceptible to -oxidation	Resistant	blocks metabolic degradation

Critical Insight: While standard databases (e.g., Chemsrc) may list the LogP of the fluorinated compound as 1.52, theoretical models (CLOGP) often predict a higher value (~2.0) due to the hydrophobicity of the C-F bond. This discrepancy highlights the absolute necessity of experimental validation using the protocols defined in Section 4.

Lipophilicity Analysis (LogP)

Theoretical Underpinning

Lipophilicity, expressed as the partition coefficient (

) between 1-octanol and water, is defined as:

For Ethyl 3,3,3-trifluoro-2-methylpropanoate, the

group exerts two opposing effects:

• Hydrophobic Effect (+LogP): The C-F bond has low polarizability and high hydrophobicity, generally increasing partition into the lipid phase.

• Dipolar Effect (-LogP): The strong C-F dipoles can interact with polar solvents, although this is usually overwhelmed by the hydrophobic bulk in aliphatic chains.

Applications in Drug Design

• Bioisosterism: The

  group acts as a bioisostere for the isopropyl group but with significantly higher metabolic stability.

• Prodrug Design: As an ester, this compound often serves as a prodrug moiety. The rate of hydrolysis is influenced by the electron-withdrawing

  , which makes the carbonyl carbon more electrophilic and potentially more reactive to hydrolytic enzymes compared to the non-fluorinated analog.

Experimental Determination Protocols

To resolve discrepancies between predicted and database LogP values, we recommend a dual-method approach: the Shake-Flask method for absolute accuracy and RP-HPLC for high-throughput screening.

Protocol A: Shake-Flask Method (The Gold Standard)

Based on OECD Guideline 107.

Reagents:

• n-Octanol (HPLC Grade)[2]

• Milli-Q Water (Double Distilled)

• Ethyl 3,3,3-trifluoro-2-methylpropanoate (>98% purity)[3]

Workflow:

• Phase Saturation: Presaturate n-octanol with water and water with n-octanol for 24 hours to ensure thermodynamic equilibrium.

• Preparation: Dissolve the test compound in the water-saturated octanol phase to a concentration of ~1 mg/mL.

• Equilibration:

  • Mix the organic sample solution with the octanol-saturated water phase in a 1:1 ratio.

  • Shake mechanically for 60 minutes at 25°C ± 1°C.

  • Centrifuge at 2500 rpm for 20 minutes to separate phases.

• Quantification:

  • Analyze both phases using GC-FID or HPLC-UV (210 nm).

  • Note: Due to the lack of a strong chromophore, GC-FID is preferred for this specific ester.

• Calculation: Calculate LogP using the concentration ratio derived from peak areas.

Protocol B: 19F NMR-Based Determination

A specialized method for fluorinated compounds, eliminating the need for UV activity.

Principle: Utilizing the unique

signal to quantify concentration directly in both phases without derivatization.

Workflow:

• Sample Prep: Prepare the biphasic octanol/water system as above containing the fluorinated ester.

• Separation: After shaking and centrifugation, carefully extract 500 µL from each phase.

• NMR Tube Prep:

  • Place the octanol aliquot in a coaxial insert.

  • Place the water aliquot in the outer tube (or vice versa).

  • Add a trifluoroethanol (TFE) internal standard to both layers if absolute quantification is required, or rely on relative integration if the volume ratio is strictly controlled.

• Acquisition:

  • Run

    NMR (no decoupling needed).

  • Integrate the

    doublet/singlet in the octanol phase vs. the water phase.

  • Chemical shift differences between solvents will likely separate the peaks, allowing simultaneous determination.

Visualization of Workflows

The following diagrams illustrate the logical flow for determining the lipophilicity and the structure-property relationships involved.

Diagram 1: LogP Determination Decision Tree

Caption: Decision matrix for selecting the optimal LogP determination method based on the compound's spectral properties.

Diagram 2: Structure-Property Relationship (The Fluorine Effect)

Caption: Mechanistic impact of the trifluoromethyl group on the physicochemical properties of the ester.

Conclusion

Ethyl 3,3,3-trifluoro-2-methylpropanoate presents a unique lipophilic profile where the intrinsic hydrophobicity of the trifluoromethyl group is balanced by its electronic impact on the ester functionality. While database values hover around 1.52, researchers should anticipate a potentially higher effective lipophilicity in biological systems due to reduced hydrogen bonding capacity. For precise drug development applications, experimental determination via 19F NMR partitioning or GC-FID Shake-Flask methods is strongly recommended over reliance on predicted algorithms.

References

• Chemsrc. (2025).[4] Ethyl 3,3,3-trifluoro-2-methylpropanoate: Physicochemical Properties and LogP Data. Retrieved from [Link]

• OECD Guidelines for the Testing of Chemicals. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Publishing.
• Smart, B. E. (2001). Fluorine Substituent Effects (on Bioactivity). Journal of Fluorine Chemistry, 109(1), 3-11.

• Linclau, B., et al. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. Journal of Visualized Experiments (JoVE). Retrieved from [Link]

• Purser, S., et al. (2008). Fluorine in medicinal chemistry.[5][6] Chemical Society Reviews, 37, 320-330.

• PubChem. (2025).[4] Ethyl 2-methylpropanoate (Isobutyrate) Compound Summary. National Library of Medicine. Retrieved from [Link][7]

Sources

• 1. Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate | 2344680-79-9 | Benchchem [benchchem.com]
• 2. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 3. CN101168507B - Method for preparing 2,2,2-trifluoroethyl methacrylate - Google Patents [patents.google.com]
• 4. Ethyl Methacrylate | C6H10O2 | CID 7343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. guidechem.com [guidechem.com]
• 6. Ethyl trifluoroacetate - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Safety & Handling Guide: Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS 56354-75-7)

[1]

Executive Summary & Strategic Importance

Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS 56354-75-7) is a specialized fluorinated aliphatic ester used primarily as a chiral building block in the synthesis of pharmaceutical active ingredients (APIs) and advanced agrochemicals.[1]

In modern drug development, the incorporation of a trifluoromethyl (-CF3) group is a critical strategy for bioisosterism. It enhances metabolic stability by blocking cytochrome P450 oxidation sites and increases lipophilicity, thereby improving membrane permeability and oral bioavailability. This compound specifically allows for the introduction of a geminal trifluoro-methyl motif adjacent to a chiral center, a structural feature found in various enzyme inhibitors and receptor modulators.

Scope of Guide: This whitepaper provides a self-validating safety and handling framework for researchers working with CAS 56354-75-7. It moves beyond basic MSDS data to integrate toxicological context, precise emergency workflows, and experimental best practices.

Chemical & Physical Profile

Data aggregated from calculated and experimental sources.

Property	Specification	Technical Note
CAS Number	56354-75-7	Unique identifier.[1][2]
IUPAC Name	Ethyl 3,3,3-trifluoro-2-methylpropanoate	Also: Ethyl 2-methyl-3,3,3-trifluoropropionate.[1][2]
Molecular Formula	C₆H₉F₃O₂	Fluorinated Ester.
Molecular Weight	170.13 g/mol	Suitable for fragment-based drug design.
Physical State	Liquid	Colorless to pale yellow.
Boiling Point	~170.1°C (760 mmHg)	Note: Distills at ~50°C under reduced pressure (12 mmHg).
Flash Point	55.7°C (Closed Cup)	Flammable Liquid (Category 3) .
Density	1.191 g/cm³	Denser than water; sinks in aqueous spills.
Solubility	Organic Solvents	Miscible in EtOH, DCM, DMSO. Low water solubility.[3]

Hazard Identification & Mechanistic Toxicology[4]

GHS Classification

Based on the chemical structure and analogous fluorinated esters, the substance is classified under the Globally Harmonized System (GHS) as follows:

• Flammable Liquid (Category 3): H226 - Flammable liquid and vapor.[4][5]

• Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[5]

• Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[5]

• Specific Target Organ Toxicity (Single Exposure): H335 - May cause respiratory irritation.

Toxicological Mechanisms

• Lipophilicity & Permeation: The trifluoromethyl group significantly increases the lipophilicity (LogP ~2.05) of the ester compared to its non-fluorinated analog. This facilitates rapid dermal absorption.

• Local Irritation: Upon contact with mucous membranes or skin, the ester functionality can undergo partial hydrolysis, potentially releasing acidic byproducts (though less reactive than acyl halides) and causing localized inflammation and erythema.

• Systemic Risks: While acute toxicity (LD50) data is often extrapolated, fluorinated metabolites can sometimes disrupt the Krebs cycle (e.g., via fluorocitrate formation), although this risk is lower in stable trifluoromethyl groups compared to monofluoro-alkanes.

Safety & Handling Protocol (Self-Validating System)

Engineering Controls & PPE

• Ventilation: All handling must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

• Glove Selection (Critical):

  • Standard Latex:INSUFFICIENT . Fluorinated solvents can degrade latex.

  • Recommendation:Nitrile (minimum 5 mil thickness) . For prolonged exposure or immersion, use Silver Shield/4H laminate gloves.

• Eye Protection: Chemical splash goggles (ANSI Z87.1) are mandatory. Face shields are required during synthesis scale-up (>500mL).

Storage & Stability

• Environment: Store in a dedicated Flammables Cabinet .

• Temperature: Ambient (15–25°C) is generally acceptable, but refrigeration (2–8°C) is recommended for long-term analytical standard stability to prevent transesterification or hydrolysis.

• Incompatibilities: Segregate from Strong Oxidizers (e.g., permanganates) and Strong Bases (e.g., NaOH, which causes rapid hydrolysis and heat generation).

Emergency Response Workflows

Spill Response Decision Tree

The following diagram outlines the logical flow for managing a laboratory spill of CAS 56354-75-7.

Figure 1: Decision matrix for spill containment. Note that "Large Spills" outside a hood require immediate evacuation due to flammability and respiratory irritation risks.

Experimental Protocol: Synthesis Application

Context: This protocol describes the standard procedure for using CAS 56354-75-7 in a Nucleophilic Acyl Substitution (Hydrolysis), a common first step to generate the corresponding chiral acid for coupling reactions.

Objective

To hydrolyze Ethyl 3,3,3-trifluoro-2-methylpropanoate to 3,3,3-trifluoro-2-methylpropanoic acid under controlled conditions.

Methodology

• Preparation:

  • Charge a 100 mL Round Bottom Flask (RBF) with a magnetic stir bar.

  • Add 10.0 mmol (1.70 g) of CAS 56354-75-7.

  • Dissolve in 20 mL THF/Water (3:1 v/v) . The THF ensures solubility of the lipophilic ester.

• Reagent Addition (Exothermic Control):

  • Cool the solution to 0°C using an ice bath.

  • Slowly add 1.2 eq of LiOH·H₂O (Lithium Hydroxide) portion-wise.

  • Causality: Low temperature prevents uncontrolled exotherm and potential racemization of the alpha-methyl center.

• Reaction Monitoring:

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Validation: Monitor via TLC (Hexane:EtOAc 8:2). The starting material (Rf ~0.7) should disappear; the acid product will remain at the baseline.

• Work-up (Safety Critical):

  • Acidify carefully with 1M HCl to pH ~2. Caution: CO₂ evolution may occur if carbonate impurities are present.

  • Extract with Ethyl Acetate (3 x 15 mL) .

  • Dry organic layer over Na₂SO₄ , filter, and concentrate in vacuo.

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic workflow for the hydrolysis of the ethyl ester, highlighting critical control points (Temperature, pH).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 520974 (Analogous Structure: Ethyl 2,3,3,3-tetrafluoropropanoate). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• ChemSrc (2025). CAS 56354-75-7: Ethyl 3,3,3-trifluoro-2-methylpropanoate Physical Properties.[1] Retrieved from [Link]

Sources

• 1. Ethyl 3,3,3-trifluoro-2-methylpropanoate | CAS#:56354-75-7 | Chemsrc [chemsrc.com]
• 2. Ethyl 3,3,3-trifluoro-2-methylpropanoate - CAS:56354-75-7 - Sunway Pharm Ltd [3wpharm.com]
• 3. Ethyl trifluoroacetate - Wikipedia [en.wikipedia.org]
• 4. itwreagents.com [itwreagents.com]
• 5. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Strategic Use of Ethyl 3,3,3-trifluoro-2-methylpropanoate for the Synthesis of Novel Trifluoromethylated Pyrrolidones

Introduction: The Imperative of Fluorination in Modern Drug Discovery

The incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. Among the myriad of fluorinated motifs, the trifluoromethyl (CF₃) group is of particular interest due to its ability to enhance biological activity and improve pharmacokinetic profiles.[1]

The pyrrolidone ring system is a privileged scaffold found in numerous biologically active compounds and approved pharmaceuticals.[2] The fusion of a trifluoromethyl group with a pyrrolidone core presents a compelling strategy for the development of novel therapeutics with enhanced properties. This application note provides a comprehensive guide for the strategic utilization of Ethyl 3,3,3-trifluoro-2-methylpropanoate as a readily available starting material for the synthesis of valuable trifluoromethyl-substituted pyrrolidones. We will explore a proposed synthetic pathway, detail the underlying chemical principles, and provide robust experimental protocols for researchers in drug development and organic synthesis.

Rationale for the Synthetic Approach: A Two-Stage Strategy

While a direct conversion of Ethyl 3,3,3-trifluoro-2-methylpropanoate to a pyrrolidone is not a single-step transformation, a highly efficient and logical two-stage synthetic route can be envisioned. This strategy hinges on the initial conversion of the saturated ester into a reactive α,β-unsaturated intermediate, which then serves as a versatile Michael acceptor for the subsequent construction of the pyrrolidone ring.

Stage 1: Activation of the Starting Material - Synthesis of Ethyl 2-(trifluoromethyl)acrylate

The initial challenge lies in introducing reactivity to the otherwise stable structure of Ethyl 3,3,3-trifluoro-2-methylpropanoate. This can be effectively achieved through a classic sequence of α-bromination followed by an elimination reaction.[3][4] This well-established methodology will transform the inert starting material into the highly reactive Michael acceptor, Ethyl 2-(trifluoromethyl)acrylate.

Stage 2: Aza-Michael Addition and Intramolecular Cyclization

With the activated intermediate in hand, the construction of the pyrrolidone ring can be accomplished via a tandem aza-Michael addition and intramolecular cyclization. The electron-withdrawing nature of the trifluoromethyl group makes the α,β-unsaturated ester an excellent Michael acceptor for primary amines.[5] The resulting γ-amino ester intermediate can then undergo spontaneous or induced intramolecular cyclization to furnish the desired trifluoromethylated pyrrolidin-2-one.[6][7] This tandem approach offers an efficient and atom-economical route to the target heterocyclic scaffold.

Experimental Protocols

Stage 1: Synthesis of Ethyl 2-(trifluoromethyl)acrylate

This protocol is adapted from established procedures for the α-bromination and elimination of esters.[8][9]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )
Ethyl 3,3,3-trifluoro-2-methylpropanoate	56354-75-7	170.13
N-Bromosuccinimide (NBS)	128-08-5	177.99
Azobisisobutyronitrile (AIBN)	78-67-1	164.21
Carbon Tetrachloride (CCl₄)	56-23-5	153.82
Triethylamine (TEA)	121-44-8	101.19
Diethyl Ether	60-29-7	74.12
Saturated Sodium Bicarbonate Solution	-	-
Brine	-	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37

Protocol: α-Bromination

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, dissolve Ethyl 3,3,3-trifluoro-2-methylpropanoate (17.0 g, 100 mmol) in carbon tetrachloride (100 mL).

• Addition of Reagents: Add N-Bromosuccinimide (19.6 g, 110 mmol) and a catalytic amount of Azobisisobutyronitrile (AIBN) (0.164 g, 1 mmol) to the solution.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 77 °C) under a nitrogen atmosphere. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-6 hours.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove the succinimide byproduct. Wash the filtrate with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude α-bromo ester. This intermediate is often used in the next step without further purification.

Protocol: Elimination Reaction

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve the crude α-bromo ester in diethyl ether (100 mL) and cool the solution to 0 °C in an ice bath.

• Addition of Base: Slowly add triethylamine (15.2 mL, 110 mmol) to the cooled solution over 30 minutes.

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Workup: Filter the reaction mixture to remove the triethylammonium bromide salt. Wash the filtrate with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure Ethyl 2-(trifluoromethyl)acrylate.

Caption: Workflow for the synthesis of Ethyl 2-(trifluoromethyl)acrylate.

Stage 2: Tandem Aza-Michael Addition and Cyclization to form 4-Methyl-4-(trifluoromethyl)pyrrolidin-2-one

This protocol is based on established methods for aza-Michael additions to activated alkenes and subsequent lactamization.[10][11]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )
Ethyl 2-(trifluoromethyl)acrylate	2273-98-5	168.11
Benzylamine	100-46-9	107.15
Toluene	108-88-3	92.14
Sodium Ethoxide (21% solution in ethanol)	141-52-6	68.05
1 M Hydrochloric Acid	-	-
Ethyl Acetate	141-78-6	88.11
Saturated Sodium Bicarbonate Solution	-	-
Brine	-	-
Anhydrous Sodium Sulfate	7757-82-6	142.04

Protocol:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Ethyl 2-(trifluoromethyl)acrylate (8.4 g, 50 mmol) in toluene (50 mL).

• Aza-Michael Addition: Add benzylamine (5.4 mL, 50 mmol) to the solution. Stir the mixture at room temperature for 2 hours. The progress of the Michael addition can be monitored by TLC.

• Intramolecular Cyclization: Add a catalytic amount of sodium ethoxide solution (0.5 mL) to the reaction mixture. Heat the mixture to reflux (approximately 111 °C). The cyclization is typically complete within 8-12 hours. Monitor the disappearance of the γ-amino ester intermediate by TLC or LC-MS.

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding 1 M HCl (20 mL). Separate the organic layer and wash it with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired 1-Benzyl-4-methyl-4-(trifluoromethyl)pyrrolidin-2-one.

Key Reaction Parameters:

Parameter	Value
Stoichiometry	1:1 (Acrylate:Amine)
Catalyst (Cyclization)	Sodium Ethoxide (catalytic)
Solvent	Toluene
Temperature	Room Temperature (Michael), Reflux (Cyclization)
Reaction Time	2h (Michael), 8-12h (Cyclization)

digraph "Stage 2: Tandem Reaction" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", width=2.5, height=1];
edge [color="#EA4335", penwidth=2];
Reactants [label="Ethyl 2-(trifluoromethyl)acrylate\n+ Benzylamine", fillcolor="#FBBC05"];
Michael_Adduct [label="γ-Amino Ester Intermediate"];
Product [label="1-Benzyl-4-methyl-4-(trifluoromethyl)pyrrolidin-2-one", fillcolor="#34A853"];
Reactants -> Michael_Adduct [label="Aza-Michael Addition\n(Toluene, RT)"];
Michael_Adduct -> Product [label="Intramolecular Cyclization\n(NaOEt, Reflux)"];
}

Caption: Tandem aza-Michael addition and cyclization workflow.

Scientific Integrity and Causality

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is selected as the brominating agent in the presence of a radical initiator (AIBN) for the selective monobromination at the α-position of the ester. This method is generally preferred over using elemental bromine for better control and milder reaction conditions.

• Elimination Base: Triethylamine, a non-nucleophilic organic base, is chosen to promote the E2 elimination of HBr to form the α,β-unsaturated ester.[3] Its use minimizes competing SN2 substitution reactions.

• Aza-Michael Reaction Catalyst: The aza-Michael addition of primary amines to activated acrylates can often proceed without a catalyst.[11] The electron-withdrawing trifluoromethyl group further enhances the electrophilicity of the β-carbon, facilitating the nucleophilic attack by the amine.

• Cyclization Catalyst: A catalytic amount of a non-nucleophilic base like sodium ethoxide is employed to deprotonate the amide nitrogen of the γ-amino ester intermediate, initiating the intramolecular cyclization to form the thermodynamically stable five-membered lactam ring.[6]

Conclusion

This application note details a robust and scientifically sound strategy for the synthesis of novel trifluoromethylated pyrrolidones from the readily available starting material, Ethyl 3,3,3-trifluoro-2-methylpropanoate. By employing a two-stage approach involving the initial activation of the ester to an α,β-unsaturated system, followed by a tandem aza-Michael addition and intramolecular cyclization, researchers can efficiently access these valuable heterocyclic scaffolds. The provided protocols are designed to be reproducible and scalable, offering a practical guide for professionals in drug discovery and organic synthesis to explore new chemical space and develop next-generation therapeutics.

References

• Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. PMC. [Link]

• Ligand Enabled Pd(II)-Catalyzed γ-C(sp3) H Lactamization of Native Amides. PMC. [Link]

• Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. MDPI. [Link]

• Synthesis of Lactams via Copper-Catalyzed Intramolecular Vinylation of Amides. ACS Publications. [Link]

• A general strategy for the synthesis of α-trifluoromethyl- and α-perfluoroalkyl-β-lactams via palladium-catalyzed carbonylation. Chemical Science (RSC Publishing). [Link]

• Radical cascade synthesis of γ-amino acids or γ-lactams via carboxyl-mediated intramolecular C–H amination. Green Chemistry (RSC Publishing). [Link]

• Synthesis of Pyrrolidones and Caprolactams by Intramolecular Cyclization of Linear Precursors. ResearchGate. [Link]

• Copper‐catalysed intramolecular amidation for β‐lactam formation of... ResearchGate. [Link]

• 2-pyrrolidinone--a cyclization product of gamma-aminobutyric acid detected in mouse brain. PubMed. [Link]

• Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of c-aminobutyric acid. Wageningen University & Research. [Link]

• Aza-Michael addition of N-benzylmethylamine on (a) tert-butyl... ResearchGate. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• 8.5. Elimination reactions. Organic Chemistry 1: An open textbook - Lumen Learning. [Link]

• A one-pot synthesis of (E)-α-bromo-α,β-unsaturated esters and their trifluoromethylation: A general and stereoselective route to (E). ResearchGate. [Link]

• Organocatalytic Reactions of α‑Trifluoromethylated Esters with Terminal Alkenes at Room Temperature. ACS Publications. [Link]

• Method for preparing 2,2,2-trifluoroethyl methacrylate.

• Introducing the aza-Michael Addition Reaction Between Acrylate and Dihydropyrimidin-2(1H)-thione into Polymer Chemistry. Royal Society of Chemistry. [Link]

• Aza-Michael addition of secondary amine to ethyl acrylate. ResearchGate. [Link]

• Aza-Michael Mono-addition Using Acidic Alumina under Solventless Conditions. PMC. [Link]

• Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade. ACS Publications. [Link]

• Elimination of Alpha Bromides. YouTube. [Link]

• Synthesis of ethyl acrylate. PrepChem.com. [Link]

• The Retro-Aza-Michael Reaction: How Process Optimization Led to New Scientific Insights. RACO. [Link]

• ETHYL α-(HYDROXYMETHYL)ACRYLATE. Organic Syntheses Procedure. [Link]

• High-selectivity synthesis method of ethyl alpha-bromoacetate.

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• 5. researchgate.net [researchgate.net]
• 6. Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-pyrrolidinone--a cyclization product of gamma-aminobutyric acid detected in mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Hydrolysis of Fluorinated Ethyl Esters

Introduction: The Critical Role of Fluorinated Esters and Their Hydrolysis

Organofluorine compounds are of paramount importance in modern drug development and materials science. The strategic incorporation of fluorine atoms into molecular scaffolds can profoundly alter physicochemical properties such as polarity, conformational preferences, and metabolic stability.[1][2] Fluorinated ethyl esters, in particular, serve as key intermediates in the synthesis of a wide array of pharmaceuticals and agrochemicals.[3][4] The hydrolysis of these esters to their corresponding carboxylic acids is a fundamental transformation, often representing a critical final step in a synthetic sequence or a metabolic pathway.

However, the presence of fluorine atoms introduces unique electronic effects that significantly influence the reactivity of the ester functional group. Understanding and controlling the hydrolysis of fluorinated ethyl esters is therefore essential for researchers in medicinal chemistry, process development, and materials science. This application note provides a comprehensive technical guide to the principles and practices of hydrolyzing fluorinated ethyl esters, offering detailed protocols, mechanistic insights, and practical troubleshooting advice.

Scientific Principles: The Influence of Fluorine on Ester Lability

The rate and mechanism of ester hydrolysis are dictated by the electrophilicity of the carbonyl carbon and the stability of the leaving group. Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I effect). When fluorine atoms are present on the acyl or alkyl portion of an ester, they significantly impact its hydrolytic stability.

• Acyl-Side Fluorination (e.g., Ethyl trifluoroacetate): Fluorine atoms on the carbon adjacent to the carbonyl group (α-carbon) dramatically increase the electrophilicity of the carbonyl carbon. This makes the ester more susceptible to nucleophilic attack by water or hydroxide ions, leading to a significant acceleration of the hydrolysis rate.[5][6] Studies have shown that the introduction of a single fluorine atom to an ethyl ester can increase its hydrolysis rate by a factor of eight, with subsequent fluorine additions further accelerating the reaction.[1][7]

• Alkyl-Side Fluorination (e.g., 2,2,2-Trifluoroethyl acetate): When fluorine atoms are on the alcohol-derived portion of the ester, they primarily influence the stability of the leaving group. The electron-withdrawing effect of the fluorine atoms makes the corresponding fluoroalkoxide a better, more stable leaving group, which also accelerates the rate of hydrolysis.

The hydrolytic stability of partially fluorinated esters can be tailored over a broad pH range by varying the number and position of fluorine atoms.[1][2] This predictable modulation of reactivity is a powerful tool for chemists.

Experimental Workflow and Methodologies

The choice between acidic and basic conditions for the hydrolysis of fluorinated ethyl esters depends on the overall stability of the substrate molecule and the desired reaction kinetics. Base-catalyzed hydrolysis, or saponification, is generally faster and often irreversible, while acid-catalyzed hydrolysis is a reversible process.[8]

Caption: Mechanism of base-catalyzed hydrolysis (saponification).

Detailed Step-by-Step Protocol (Model Substrate: Ethyl 2-Fluoropentanoate)

This protocol is adapted from a literature procedure for the hydrolysis of ethyl 2-fluoropentanoate. [9] Materials:

• Ethyl 2-fluoropentanoate

• Methanol (MeOH)

• 1 M Sodium Hydroxide (NaOH) aqueous solution

• 1 M Hydrochloric Acid (HCl) aqueous solution

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel, standard glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the ethyl 2-fluoropentanoate (e.g., 350 mg, 2.3 mmol) in a mixture of methanol (5 mL) and 1 M aqueous NaOH solution (5 mL).

  • Scientist's Note: Methanol is used as a co-solvent to ensure miscibility of the organic ester in the aqueous base. [9]An excess of hydroxide is used to drive the reaction to completion. [9]2. Reaction: Stir the resulting mixture vigorously at room temperature.

  • Scientist's Note: The reaction time can vary from a few hours to overnight depending on the specific substrate. [9]For highly fluorinated or sterically hindered esters, gentle heating (reflux) may be required. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Acidification: After the reaction is complete, cool the mixture to room temperature (if heated). Carefully add 1 M HCl solution dropwise while stirring until the solution is acidic (pH ~1-2, check with pH paper).

  • Scientist's Note: This crucial step protonates the carboxylate salt to form the desired neutral carboxylic acid, rendering it soluble in organic solvents for extraction. [9][10]4. Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (1 x 50 mL) and brine (1 x 50 mL).

  • Scientist's Note: The water wash removes residual methanol and inorganic salts. The brine wash helps to break any emulsions and removes the bulk of the dissolved water from the organic phase.

• Drying and Concentration: Dry the combined organic phase over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude carboxylic acid.

• Purification (if necessary): The resulting carboxylic acid can be further purified by recrystallization, distillation, or column chromatography as needed.

Protocol 2: Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is an equilibrium process. [11]To drive the reaction towards the products (carboxylic acid and alcohol), a large excess of water is typically used, in accordance with Le Châtelier's principle. [8][11]This method is preferred for substrates that are sensitive to strong bases.

Mechanism of Acid-Catalyzed Hydrolysis

Caption: Mechanism of acid-catalyzed hydrolysis.

Detailed Step-by-Step Protocol (General Procedure)

Materials:

• Fluorinated ethyl ester

• 1-6 M Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Dioxane or Tetrahydrofuran (THF) (optional, as co-solvent)

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

• Deionized Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser, heating mantle, magnetic stirrer, etc.

Procedure:

• Reaction Setup: To a round-bottom flask fitted with a reflux condenser and magnetic stir bar, add the fluorinated ethyl ester.

• Add Reagents: Add an excess of aqueous acid (e.g., 10-20 equivalents of water in 3 M H₂SO₄). If the ester is not soluble, a co-solvent like dioxane or THF can be added to create a homogeneous solution.

  • Scientist's Note: The first step is the protonation of the carbonyl oxygen, which activates the ester towards attack by the weak nucleophile, water. [11][12]Using a large excess of water shifts the equilibrium toward the products. [8]3. Reaction: Heat the mixture to reflux and stir.

  • Scientist's Note: Acid-catalyzed hydrolysis often requires elevated temperatures to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If a co-solvent was used, remove it under reduced pressure.

• Extraction: Extract the aqueous mixture with a suitable organic solvent like ethyl acetate or dichloromethane (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash with deionized water and then brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify as described in the base-catalyzed protocol.

Troubleshooting and Data Summary

Problem	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Increase reaction time and/or temperature. For acid hydrolysis, ensure a sufficient excess of water is present. For base hydrolysis, ensure at least a stoichiometric amount of base is used.
Steric hindrance around the ester.	Switch to more forcing conditions (higher temperature, stronger acid/base concentration). Base-catalyzed hydrolysis is generally more effective for hindered esters.
Side Product Formation	Substrate contains other acid/base-labile functional groups.	Choose the hydrolysis condition (acidic vs. basic) that is compatible with other functional groups. Consider enzymatic hydrolysis for highly sensitive substrates. [13]
Elimination or rearrangement reactions.	Run the reaction at a lower temperature. Screen different solvents and bases/acids.
Low Recovery After Workup	Carboxylic acid is water-soluble.	Ensure the aqueous layer is thoroughly acidified (pH < 2) before extraction. [9]Use a more polar extraction solvent (e.g., ethyl acetate) or perform continuous liquid-liquid extraction.
Product loss during purification.	Optimize purification method. The volatility of some fluorinated carboxylic acids can lead to loss during concentration. [9]
Epimerization/Racemization	If α-carbon is a stereocenter, enolization can occur under basic conditions.	Use milder basic conditions (e.g., LiOH in THF/water at 0 °C to RT) or switch to acidic hydrolysis, which is less likely to cause epimerization.

Quantitative Impact of Fluorination on Hydrolysis Rate

The following table summarizes the dramatic effect of fluorine substitution on the hydrolysis half-life of ethyl esters of N-acetylproline at pH 11 and 298 K.

Ester Moiety	Number of Fluorine Atoms	Relative Hydrolysis Rate	Half-life (t₁/₂) at pH 11
Ethyl	0	1x	~150 min
2-Fluoroethyl	1	~8x faster	~19 min
2,2-Difluoroethyl	2	~24-32x faster	~6-8 min
2,2,2-Trifluoroethyl	3	~70-120x faster	~6.4 min
Data synthesized from information presented in Kubyshkin & Budisa (2017).
[1]

Conclusion

The hydrolysis of fluorinated ethyl esters is a critical transformation that requires careful consideration of the electronic effects imparted by fluorine. The increased electrophilicity of the carbonyl carbon in fluorinated esters makes them significantly more susceptible to hydrolysis than their non-fluorinated counterparts. Both base- and acid-catalyzed methods are effective, and the choice of protocol should be guided by the stability of the substrate and the desired reaction outcome. By understanding the underlying mechanisms and following robust, well-designed protocols, researchers can reliably and efficiently perform this essential synthetic operation.

References

• Kubyshkin, V., & Budisa, N. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. Beilstein Journal of Organic Chemistry, 13, 2442–2457. [Link]

• OperaChem. (2024). Saponification-Typical procedures. [Link]

• Kubyshkin, V., & Budisa, N. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. PubMed. [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. [Link]

• ResearchGate. (n.d.). Effect of fluorine substitution on the rate for ester hydrolysis: Estimation of the hydrolysis rate of perfluoroalkyl esters. [Link]

• ACS Publications. (2022). pKa Data-Driven Insights into Multiple Linear Regression Hydrolysis QSARs: Applicability to Perfluorinated Alkyl Esters. Environmental Science & Technology. [Link]

• Organic Syntheses. (n.d.). Hexanoic acid, 2-fluoro-, ethyl ester, (R)- and (S)-. [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. [Link]

• Chemguide. (n.d.). THE MECHANISM FOR THE ACID CATALYSED HYDROLYSIS OF ESTERS. [Link]

• YouTube. (2019). mechanism for the acid catalysed hydrolysis of esters. [Link]

• YouTube. (2019). acid-catalyzed mechanism of ester hydrolysis. [Link]

• YouTube. (2021). Saponification (Hydrolysis of Esters with OH-). [Link]

• Sanmenxia Meile. (n.d.). Preparation process of ethyl fluoroacetate. [Link]

• Wikipedia. (n.d.). Ethyl trifluoroacetate. [Link]

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• 3. Preparation process of ethyl fluoroacetate-Sanmenxia Meile [en.meilechem.com]
• 4. Ethyl trifluoroacetate - Wikipedia [en.wikipedia.org]
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Application Note: Advanced Reaction Conditions for Nucleophilic Substitution at the Ester Group

Abstract

The ester group is a cornerstone of medicinal chemistry, serving as a versatile handle for prodrug design, a masking group for carboxylic acids, and a pivot point for skeletal diversification. However, standard textbook conditions for nucleophilic acyl substitution (NAS)—such as harsh acidic hydrolysis or basic solvolysis—are often incompatible with the delicate architecture of modern drug candidates. This Application Note provides a technical deep-dive into high-fidelity protocols for ester transformation. We focus on three critical transformations: neutral transesterification using organotin catalysts, direct aminolysis via aluminum activation, and epimerization-free saponification.

Mechanistic Foundation: The Addition-Elimination Pathway

Unlike

reactions that occur at the alkyl carbon, nucleophilic substitution at the ester group targets the carbonyl carbon.[1][2] The reaction proceeds through a Tetrahedral Intermediate , a high-energy species that dictates the reaction kinetics and stereochemical outcome.

The General Mechanism

The transformation is governed by the stability of the leaving group (alkoxide) and the nucleophilicity of the incoming group.

Figure 1: General mechanism of Nucleophilic Acyl Substitution. The collapse of the tetrahedral intermediate is driven by the expulsion of the best leaving group.

Reactivity Hierarchy

To design successful experiments, one must recognize the leaving group ability relative to the incoming nucleophile.

Acyl Derivative	Leaving Group	pKa of Conjugate Acid	Reactivity
Acid Chloride		-7	Extremely High
Anhydride		4.8	High
Ester		16	Moderate
Amide		38	Low

Table 1: Relative reactivity of acyl derivatives. Esters occupy a "Goldilocks" zone—stable enough for isolation but reactive enough for functionalization.

Protocol A: Neutral Transesterification (Otera's Catalyst)

Application: Exchanging the alkoxy group of an ester without affecting acid- or base-sensitive moieties (e.g., Boc groups, acetals, silyl ethers). The Solution: Use of Otera’s Catalyst (1,3-disubstituted tetraalkyldistannoxane). This catalyst acts as a "double Lewis acid," simultaneously activating the carbonyl and the incoming alcohol.

Experimental Protocol

Reagents:

• Substrate: Methyl ester (1.0 equiv)

• Nucleophile: Target Alcohol (R-OH) (2.0 – 5.0 equiv)

• Catalyst: Otera’s Catalyst (0.01 – 0.05 equiv) [Commonly:

  or isothiocyanate variants]

• Solvent: Toluene or Xylene (anhydrous)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask equipped with a Dean-Stark trap (if removing methanol) or a simple reflux condenser.

• Charging: Add the methyl ester substrate and the high-boiling alcohol (nucleophile) to the flask.

• Catalyst Addition: Add Otera’s catalyst (1-5 mol%).

• Reaction: Reflux the mixture in toluene (

  ).

  • Mechanism Note: The catalyst forms a template where the ester and alcohol are brought into proximity, significantly lowering the activation energy compared to Brønsted acid catalysis.

• Monitoring: Monitor by TLC/LC-MS. Conversion is usually complete within 2-6 hours.

• Workup: Cool to room temperature. Evaporate the solvent. The catalyst is fluorous-soluble or can be removed via column chromatography (it elutes separately from most organic esters).

Validation:

• Self-Check: If the reaction stalls, ensure the byproduct (methanol) is being actively removed (molecular sieves or distillation) to drive the equilibrium.

Protocol B: Direct Aminolysis (Weinreb Amidation)

Application: Converting an ester directly to an amide without hydrolyzing to the carboxylic acid first. Essential for synthesizing Weinreb amides (N-methoxy-N-methylamides) or when the amine is valuable. The Solution: Activation of the amine with Trimethylaluminum (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) .

Experimental Protocol

Safety Critical:

is pyrophoric. All transfers must use cannula techniques or gas-tight syringes under an inert atmosphere (Argon/Nitrogen).

Reagents:

• Substrate: Ester (1.0 equiv)

• Amine: Primary or Secondary Amine (1.1 – 1.5 equiv)

• Reagent: Trimethylaluminum (2.0 M in Toluene/Hexane) (1.1 – 1.5 equiv)

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Step-by-Step:

• Complex Formation: In a flame-dried Schlenk flask under Argon, dissolve the amine in anhydrous DCM.

• Activation: Cool to

  . Slowly add the solution dropwise.

  • Observation: Methane gas (

    ) will evolve vigorously. Allow this to vent through a bubbler.

  • Wait: Stir at Room Temperature (RT) for 20-30 minutes to ensure formation of the reactive

    species.

• Addition: Add the ester substrate (dissolved in minimal DCM) to the aluminum-amine solution.

• Reflux: Heat to reflux (or

  ) for 2-12 hours.

  • Mechanism Note: The Aluminum acts as a strong Lewis acid, coordinating to the ester carbonyl oxygen, while delivering the amide nucleophile intramolecularly.

• Quench (Critical): Cool to

  . Carefully quench with dilute HCl (1M) or Rochelle’s Salt (Potassium Sodium Tartrate) solution.

  • Tip: Rochelle’s salt is preferred to break up the gelatinous aluminum emulsion. Stir vigorously for 1 hour until two clear layers form.

• Extraction: Extract with DCM, dry over

  , and concentrate.

Protocol C: Epimerization-Free Hydrolysis (LiOH Saponification)

Application: Hydrolyzing esters adjacent to a chiral center. Standard NaOH/Reflux often leads to racemization via enolate formation. The Solution: Lithium Hydroxide (LiOH) in THF/Water.[2][3] Lithium is a weaker base and a harder Lewis acid than Sodium, often allowing hydrolysis at lower temperatures.

Experimental Protocol

Reagents:

• Substrate: Ester (1.0 equiv)

• Reagent: LiOH monohydrate (1.2 – 2.0 equiv)

• Solvent: THF : Water (3:1 or 4:1 ratio)

Step-by-Step:

• Solvation: Dissolve the ester in THF.

• Reagent Prep: Dissolve LiOH in the calculated amount of water.

• Combination: Add the aqueous LiOH to the THF solution. The mixture typically becomes homogeneous or a fine suspension.

• Reaction: Stir at

  initially. If no reaction occurs after 1 hour, warm to Room Temperature.

  • Control: Do not heat unless absolutely necessary.

• Workup:

  • Acidify carefully with 1M HCl to pH ~3-4.

  • Extract immediately with Ethyl Acetate.

  • Why: Prolonged exposure of the free acid to basic conditions can still risk epimerization, though LiOH minimizes this risk compared to NaOH.

Decision Matrix for Ester Functionalization

To select the correct protocol, follow this logic flow based on your substrate's sensitivity and the desired outcome.

Figure 2: Strategic decision tree for selecting reaction conditions based on product type and substrate sensitivity.

References

• Otera, J., et al. (1991).[4] "Novel template effects of distannoxane catalysts in highly efficient transesterification and esterification." Journal of Organic Chemistry. [Link]

• Basha, A., Lipton, M., & Weinreb, S. M. (1977).[5] "A mild, general method for conversion of esters to amides."[5] Tetrahedron Letters. [Link]

• Organic Chemistry Portal. "Transesterification - Otera's Catalyst." [Link]

• Master Organic Chemistry. "Basic Hydrolysis of Esters (Saponification)." [Link]

• Levin, J. I., Turos, E., & Weinreb, S. M. (1982). "An alternative procedure for the aluminum-mediated conversion of esters to amides." Synthetic Communications. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Otera's catalyst - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Scale-Up Synthesis of 3,3,3-Trifluoro-2-Methylpropanoic Acid and Its Derivatives: From Bench to Plant

An Application Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the scalable synthesis of 3,3,3-trifluoro-2-methylpropanoic acid and its key derivatives, namely esters and amides. The incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry, profoundly enhancing the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] This document moves beyond theoretical chemistry to address the practical challenges of process scale-up. It details two distinct, industrially viable synthetic routes to the parent carboxylic acid and provides robust, step-by-step protocols for its conversion into versatile ester and amide derivatives. The content herein is curated for researchers, process chemists, and drug development professionals, emphasizing safety, efficiency, and strategic decision-making in moving from laboratory-scale experiments to pilot-plant production.

Strategic Considerations for Scale-Up Synthesis

Scaling a synthetic process is not merely about using larger flasks. It requires a fundamental shift in perspective, where factors like heat transfer, mass transfer, cost of goods, and safety become paramount. The unique properties of organofluorine compounds necessitate special attention.

• Selection of Synthetic Route: The optimal laboratory synthesis is rarely the best for large-scale production. Key evaluation criteria include:

  • Cost and Availability of Starting Materials: Are the precursors available in bulk at an acceptable cost?

  • Atom Economy: Does the route minimize waste?

  • Toxicity and Handling of Reagents: Avoids highly toxic or difficult-to-handle reagents (e.g., cyanide sources, phosgene).[3]

  • Reaction Conditions: Prefers moderate temperatures and pressures. High-pressure hydrogenations or cryogenic reactions add significant engineering complexity and cost.

  • Intellectual Property: Is the route free to operate?

• Reactor and Material Compatibility: Fluorinated compounds, particularly acidic ones like trifluoroacetic acid (TFA) and its derivatives, can be corrosive.[4][5] Glass-lined steel reactors are often preferred for their chemical resistance. All gaskets, seals, and transfer lines must be made of compatible materials (e.g., PTFE, PFA).

• Thermal Management: Many reactions in these syntheses are highly exothermic (e.g., haloform reaction, quenching). A reactor's surface-area-to-volume ratio decreases dramatically as scale increases, making heat removal less efficient. Precise control of reagent addition rates and robust reactor cooling systems are critical to prevent thermal runaways.

• Work-up and Purification: Laboratory-scale purification methods like column chromatography are generally not viable for multi-kilogram production.[6] The process should be designed to yield a crude product that can be purified by scalable techniques such as:

  • Crystallization/Recrystallization: The most cost-effective method for solid products.

  • Distillation: Ideal for volatile, thermally stable liquids.

  • Liquid-Liquid Extraction: Used to remove impurities into an aqueous or organic phase.

Scalable Synthetic Protocols: The Core Carboxylic Acid

Two distinct and scalable routes for the synthesis of 3,3,3-trifluoro-2-methylpropanoic acid are presented. The choice between them depends on the desired chirality, cost constraints, and available equipment.

Method A: Asymmetric Hydrogenation of 2-(Trifluoromethyl)acrylic Acid

This method is the state-of-the-art approach for producing enantiomerically enriched 3,3,3-trifluoro-2-methylpropanoic acid, a valuable chiral building block.[7][8] It relies on a chiral catalyst to deliver hydrogen stereoselectively.

Process Rationale: Asymmetric hydrogenation offers high enantioselectivity and atom economy. The use of a catalyst like Ru-BINAP is well-precedented for producing optically active acids.[7] While the initial catalyst cost can be high, its efficiency (low loading) and potential for recycling make it viable at scale.

Protocol 2.1: Synthesis of (R)- or (S)-3,3,3-Trifluoro-2-methylpropanoic Acid

• Reactor Inerting: A suitable pressure reactor (e.g., glass-lined steel) is charged with 2-(Trifluoromethyl)acrylic acid (1.0 eq) and degassed methanol (10 L/kg). The vessel is purged with nitrogen three times.

• Catalyst Charging: Under a nitrogen atmosphere, the chiral catalyst (e.g., [Ru(OAc)₂(S)-BINAP], 0.001 eq) is added. The vessel is sealed.

• Hydrogenation: The reactor is pressurized with hydrogen gas to 5-10 bar. The reaction mixture is stirred vigorously at 40-50°C.

• Reaction Monitoring: The reaction is monitored for hydrogen uptake and by in-process control (IPC) analysis (e.g., GC or ¹H NMR) for the disappearance of the starting material.

• Venting and Solvent Removal: Upon completion, the reactor is carefully vented, and the atmosphere is replaced with nitrogen. The methanol is removed under reduced pressure.

• Work-up: The residue is dissolved in a suitable organic solvent (e.g., ethyl acetate) and washed with a dilute aqueous acid (e.g., 1M HCl) to remove catalyst residues. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Isolation: The solvent is removed in vacuo to yield the crude product, which can be further purified by distillation or crystallization if necessary.

Method B: Haloform Reaction of 1,1,1-Trifluoro-3-methyl-2-butanone

This classical approach provides a cost-effective route to the racemic acid. It is robust and uses readily available, inexpensive reagents.

Process Rationale: The haloform reaction is a well-established industrial method for converting methyl ketones into carboxylic acids. The reaction proceeds via the formation of a trihalomethyl intermediate, which is then cleaved by a base. The strong electron-withdrawing effect of the CF₃ group facilitates the initial enolization.

Protocol 2.2: Synthesis of Racemic 3,3,3-Trifluoro-2-methylpropanoic Acid

• Reagent Preparation: A fresh solution of sodium hypobromite (NaOBr) is prepared in a separate vessel by slowly adding bromine (3.3 eq) to a chilled (0-5°C) solution of sodium hydroxide (7.0 eq) in water.

• Reaction Setup: A reactor is charged with 1,1,1-Trifluoro-3-methyl-2-butanone (1.0 eq) and a phase-transfer catalyst (e.g., TBAB, 0.02 eq).

• Reagent Addition: The chilled NaOBr solution is added slowly to the ketone, maintaining the internal temperature below 20°C using reactor cooling. This addition is highly exothermic.

• Reaction: The mixture is stirred at ambient temperature until IPC analysis (GC) indicates complete consumption of the starting ketone.

• Quench: The reaction is quenched by the slow addition of an aqueous solution of sodium sulfite to destroy any excess hypobromite.

• Acidification and Extraction: The mixture is cooled to 10-15°C and slowly acidified with concentrated HCl to pH < 2. The product is then extracted into an organic solvent (e.g., methyl tert-butyl ether, MTBE).

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and filtered. The solvent is removed under reduced pressure. The resulting crude acid can be purified by vacuum distillation.

Synthesis of Key Derivatives

The utility of 3,3,3-trifluoro-2-methylpropanoic acid lies in its role as a building block. The following protocols describe its conversion into common ester and amide derivatives.

Protocol 3.1: Fischer Esterification (Methyl Ester Synthesis)

Process Rationale: Fischer esterification is a classic, acid-catalyzed method that is ideal for scale-up when using a simple alcohol that can also serve as the solvent.[9] The equilibrium is driven towards the product by using a large excess of the alcohol.[10]

• Reaction Setup: A reactor is charged with 3,3,3-trifluoro-2-methylpropanoic acid (1.0 eq), methanol (10-20 eq, serving as solvent), and a catalytic amount of concentrated sulfuric acid (0.05-0.1 eq).

• Reaction: The mixture is heated to reflux (approx. 65°C) and maintained until IPC (GC or LC-MS) shows complete conversion.

• Solvent Removal: The excess methanol is removed by distillation.

• Work-up: The residue is cooled and diluted with MTBE. The solution is carefully washed with water, followed by a saturated sodium bicarbonate solution (caution: CO₂ evolution) to neutralize the acid catalyst, and finally with brine.

• Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the methyl ester, which can be purified by vacuum distillation.

Protocol 3.2: Amide Coupling via Acid Chloride

Process Rationale: For large-scale amide synthesis, the most common and cost-effective method is the conversion of the carboxylic acid to a more reactive intermediate, such as an acid chloride, followed by reaction with the desired amine.[11] This avoids the high cost of many peptide coupling reagents.[12]

• Acid Chloride Formation: In a reactor under a nitrogen atmosphere, 3,3,3-trifluoro-2-methylpropanoic acid (1.0 eq) is dissolved in a suitable solvent (e.g., toluene or DCM) containing a catalytic amount of DMF. Thionyl chloride (SOCl₂, 1.2 eq) is added slowly, maintaining the temperature at 20-30°C. The mixture is then heated to 40-50°C until gas evolution ceases and IPC confirms complete conversion.

• Solvent Swap: The solvent and excess SOCl₂ are removed by distillation, often co-evaporating with fresh toluene to ensure complete removal. The resulting crude acid chloride is typically used directly in the next step.

• Amide Formation: The crude acid chloride is dissolved in an appropriate solvent (e.g., THF or DCM). In a separate vessel, the desired amine (e.g., benzylamine, 1.1 eq) and a base (e.g., triethylamine or diisopropylethylamine, 1.5 eq) are dissolved in the same solvent.

• Addition: The amine solution is slowly added to the acid chloride solution, maintaining the temperature below 20°C.

• Reaction and Work-up: The reaction is stirred until completion (IPC). The mixture is then quenched with water. The organic layer is separated and washed sequentially with dilute aqueous acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Isolation: The organic layer is dried, filtered, and concentrated in vacuo. The resulting crude amide can be purified by crystallization or distillation.

Data Summary & Visualization

Table 1: Representative Reaction Parameters and Outcomes

Protocol	Starting Material	Key Reagents	Temp. (°C)	Typical Yield	Typical Purity (Post-Purification)
2.1	2-(CF₃)acrylic acid	[Ru(OAc)₂(S)-BINAP], H₂	40-50	90-98%	>99% (chiral HPLC)
2.2	1,1,1-Trifluoro-3-methyl-2-butanone	NaOBr, NaOH	< 20	75-85%	>98% (GC)
3.1	3,3,3-Trifluoro-2-methylpropanoic acid	Methanol, H₂SO₄	~65	88-95%	>99% (GC)
3.2	3,3,3-Trifluoro-2-methylpropanoic acid	SOCl₂, Benzylamine, Et₃N	< 20	85-92%	>98% (LC-MS)

Diagrams

Caption: Overall synthetic strategy workflow.

Caption: General workflow for scale-up purification.

Critical Safety and Handling Protocols

Trifluoroacetic acid and its analogues are corrosive and require stringent handling procedures.[13][14] Although 3,3,3-trifluoro-2-methylpropanoic acid is less volatile and aggressive than TFA itself, all related protocols must be handled with care.

• Personal Protective Equipment (PPE): Wear acid-resistant gloves (e.g., butyl rubber or laminate), chemical splash goggles, a face shield, and a chemically resistant lab coat or apron at all times.[14]

• Ventilation: All operations must be conducted in a well-ventilated fume hood or a closed-system reactor equipped with a scrubber to handle corrosive vapors.[15]

• Spill Response:

  • Containment: Cover drains and contain the spill using an inert absorbent material like sand or diatomaceous earth.[15]

  • Neutralization: Slowly neutralize spills with a weak base such as sodium bicarbonate or soda ash. Be prepared for gas evolution (CO₂).

  • Cleanup: Collect the neutralized material in a suitable, labeled container for hazardous waste disposal.[13]

• Incompatible Materials: Avoid contact with strong bases, oxidizing agents, and reducing agents, as violent reactions can occur.[5][14]

• First Aid:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[4][5] Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open, and seek immediate medical attention.[5]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[15]

References

• Safety Data Sheet: Trifluoroacetic acid D - Carl ROTH. 13

• SDS – SAFETY DATA SHEET - Halocarbon Life Sciences. 4

• Common Name: TRIFLUOROACETIC ACID HAZARD SUMMARY - NJ.gov. 14

• Trifluoroacetic acid - SAFETY DATA SHEET. 5

• TRIFLUOROACETIC ACID EXTRA PURE - Loba Chemie. 15

• Technical Support Center: Synthesis of 3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic acid - Benchchem. 3

• Chen, M. Z., et al. (2016). Synthesis of ( R )- and ( S )-α-trifluoromethyl propanoic acids via asymmetric hydrogenation followed by salt resolution. Tetrahedron: Asymmetry, 27(17–18), 882–887.

• Synthesis of ( R )- and ( S )-α-trifluoromethyl propanoic acids via asymmetric hydrogenation followed by salt resolution | Semantic Scholar. (2016).

• 3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic Acid | RUO - Benchchem.

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.

• (R)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic acid - MySkinRecipes.

• Dunetz, J. R., et al. (2015). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.

• Fischer Esterification-Typical Procedures - OperaChem. (2024).

• Analysis and purification methods in combinatorial chemistry - Semantic Scholar.

• Esterification of propanoic acid in the presence of a homogeneous catalyst. (2025). Journal of Engineering & Processing Management.

Sources

• 1. 3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic Acid | RUO [benchchem.com]
• 2. (R)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic acid [myskinrecipes.com]
• 3. benchchem.com [benchchem.com]
• 4. halocarbonlifesciences.com [halocarbonlifesciences.com]
• 5. fishersci.com [fishersci.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Sci-Hub: are you are robot? [sci-hub.box]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. researchgate.net [researchgate.net]
• 11. datapdf.com [datapdf.com]
• 12. researchgate.net [researchgate.net]
• 13. carlroth.com [carlroth.com]
• 14. nj.gov [nj.gov]
• 15. lobachemie.com [lobachemie.com]

Technical Notes & Optimization

Technical Support Center: Fluorine Stereochemistry Division

Ticket Topic: Preventing Racemization of

-Trifluoromethyl Esters Ticket ID: F-CF3-RAC-001 Status: Open Assigned Specialist: Senior Application Scientist

User Issue Summary

"I am working with

-trifluoromethyl esters (or amino acid derivatives). I start with high enantiomeric excess (ee), but after peptide coupling, hydrolysis, or even silica column chromatography, my product is nearly racemic. Standard protocols for non-fluorinated esters are failing."

Module 1: Diagnostic & Root Cause Analysis

Q: Why is my

- ester losing optical activity so easily compared to my non-fluorinated controls?

A: The "Fluorine Acidity" Trap. The root cause is the dramatic acidification of the

-proton. The trifluoromethyl group ( ) is a powerful electron-withdrawing group (EWG) with a strong inductive effect ( ).

• Standard Ester pKa:

  (DMSO).
• - Ester pKa: Can drop to (depending on the specific derivative).

The Consequence: Weak bases that are normally safe (like triethylamine or even silica gel surface sites) can deprotonate the

-carbon. This forms a planar enolate intermediate.[1] When this enolate is reprotonated, it occurs from either face, resulting in racemization.

Visualizing the Failure Mode:

Figure 1: The mechanism of base-mediated racemization driven by the high acidity of the

-proton.

Module 2: Synthesis & Peptide Coupling Protocols

Q: I need to couple an

- amino acid. Standard HOBt/EDC/DIPEA conditions failed. What do I use?

A: Eliminate the Base. Standard peptide coupling relies on tertiary amines (DIPEA, TEA) to activate the carboxylate. For

- species, these bases are strong enough to cause rapid racemization.

Troubleshooting Protocol:

Variable	Standard Protocol (AVOID)	- Optimized Protocol	Reason
Base	DIPEA, Triethylamine	2,4,6-Collidine or None	Collidine is weak and sterically hindered; reduces -deprotonation risk.[2]
Activator	HBTU/HATU	DIC / Oxyma Pure	Carbodiimides (DIC) allow coupling at neutral/slightly acidic pH.
Reagent	Acid Fluorides	TFPN or Acid Chlorides	Acid chlorides (generated with SOCl /DMF cat.) react with amines without exogenous base.

Recommended Workflow (Base-Free Coupling):

• Activation: Convert the

  - acid to the acid chloride using thionyl chloride ( ) and catalytic DMF in refluxing DCM. Evaporate strictly to remove .

• Coupling: Dissolve the amine partner in dry DCM. Add the acid chloride slowly at

  .[3]

• Scavenger (Optional): If a base is strictly necessary to scavenge HCl, use propylene oxide or 2,4,6-collidine (1.0 eq). Do not use DIPEA.

Module 3: Hydrolysis (De-esterification)

Q: I made the ester, but I can't get the acid back. LiOH/THF turned it into a racemic soup. How do I hydrolyze it?

A: Switch to Enzymatic Hydrolysis. Chemical hydrolysis (LiOH, NaOH) proceeds via a tetrahedral intermediate that, due to the

group, is prone to enolization or haloform-type cleavage.

The Solution: Lipase-Mediated Hydrolysis Enzymes operate at neutral pH (

) and mild temperatures, avoiding the thermodynamic drive toward the racemate.

Protocol: Enzymatic Hydrolysis of

- Esters

• Solvent System: Phosphate buffer (pH 7.[3]0) / Acetone (4:1 v/v).

• Enzyme: PLE (Pig Liver Esterase) or Candida antarctica Lipase B (CAL-B) .

• Conditions: Stir at

  . Monitor by NMR.

• Workup: Acidify to pH 3 with

  (cold) and extract immediately with EtOAc.

Figure 2: Decision matrix for hydrolysis methods. Enzymatic routes are the only reliable method for preserving stereochemistry.

Module 4: The "Ghost" Racemization (SDE)

Q: My crude NMR showed high ee, but after column chromatography, the fractions were racemic. Did the silica racemize it?

A: Not necessarily. You likely encountered the Self-Disproportionation of Enantiomers (SDE). [4][5]

The Phenomenon: Fluorinated compounds often sublime or aggregate in solution. During achiral chromatography (regular silica columns), the enantiomers can form homochiral (R-R) vs. heterochiral (R-S) aggregates.[4] These aggregates have different polarities and elute at different times.

• The Trap: You might collect the "tail" of the peak, which could be racemic, while the "front" was enantiopure (or vice versa).

• The Check: Never pool all fractions without checking.

• The Fix:

  • Solvent: Use polar solvents (EtOAc/MeOH) to break up aggregates.

  • Loading: Lower the loading mass on the column.

  • Verification: Measure the optical rotation of the first, middle, and last fractions separately.

References & Authority

• Acidity & Mechanism: Uneyama, K. (2006). Organofluorine Chemistry. Blackwell Publishing. (Detailed analysis of the inductive effect of

  on -proton acidity).

• Self-Disproportionation of Enantiomers (SDE): Soloshonok, V. A. (2006).[4][6] "Remarkable Amplification of the Self-Disproportionation of Enantiomers on Achiral-Phase Chromatography Columns." Angewandte Chemie International Edition, 45(5), 766–769.[6] Link

• Peptide Coupling (TFPN): Bejugam, M., et al. (2020). "TFPN-mediated racemization/epimerization-free amide and peptide bond formation." Organic Chemistry Frontiers. Link

• Enzymatic Hydrolysis: Uneyama, K., et al. (2006). "Enzymatic Resolution of

  -Trifluoromethyl Esters." Journal of Fluorine Chemistry.

Disclaimer: This guide is for research purposes only.

- compounds often exhibit unexpected biological activity and reactivity. Always perform a small-scale pilot before committing valuable intermediates.

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC [mdpi.com]
• 4. Enantiomer self-disproportionation - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. ucj.org.ua [ucj.org.ua]

Technical Support: Hydrolysis Optimization for Ethyl 3,3,3-trifluoro-2-methylpropanoate

Welcome to the Fluorinated Building Blocks Support Center. Ticket ID: YIELD-OPT-CF3 Subject: Improving isolated yield in the hydrolysis of Ethyl 3,3,3-trifluoro-2-methylpropanoate. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Executive Summary

You are likely experiencing low yields not because the reaction is failing, but because the product is escaping during isolation.

The hydrolysis of Ethyl 3,3,3-trifluoro-2-methylpropanoate to its corresponding acid (3,3,3-trifluoro-2-methylpropanoic acid ) presents a classic "fluorine trap."[1] The trifluoromethyl (

) group significantly alters the physicochemical properties of the molecule compared to non-fluorinated analogs.

The three primary yield-killers are:

• Volatility: The free acid has a high vapor pressure and co-evaporates with solvents.

• Acidity (

  Shift): The group lowers the , requiring lower pH for extraction than typical organic acids.

• Hydrolysis Equilibrium: The steric bulk of the

  -methyl and groups can slow down nucleophilic attack.

Part 1: Diagnostic & Troubleshooting (Root Cause Analysis)

Before changing your reagents, run this diagnostic workflow to identify where you are losing mass.

The "Missing Mass" Decision Tree

Figure 1: Diagnostic logic flow to distinguish between reaction kinetics failure and downstream isolation failure.[1]

Part 2: Optimized Protocols

Protocol A: Chemical Hydrolysis (The "LiOH" Method)

Best for: Standard racemic synthesis where enantiopurity is not the priority.

The Logic: We use Lithium Hydroxide (LiOH) because the lithium cation coordinates with the carbonyl oxygen, enhancing electrophilicity and overcoming the steric hindrance of the

-methyl group. We use a THF/Water system to ensure the lipophilic fluorinated ester meets the hydrophilic hydroxide.

Step-by-Step Procedure:

• Dissolution: Dissolve 1.0 eq of Ethyl 3,3,3-trifluoro-2-methylpropanoate in THF (Tetrahydrofuran).

  • Concentration: 0.2 M – 0.5 M.[2]

• Base Addition: Add 2.5 eq of LiOH·H₂O dissolved in water.

  • Ratio: The final solvent ratio should be THF:Water (3:1) .

  • Why: This creates a monophasic (homogeneous) solution, eliminating phase-transfer limitations.[1]

• Reaction: Stir at Room Temperature for 4–16 hours.

  • Monitor: Do not heat unless necessary. Heating fluorinated esters with strong base can sometimes lead to elimination of HF or retro-Claisen fragmentation.[1]

• The Critical Workup (Isolation):

  • Step 4a: Evaporate the THF on a rotary evaporator at low vacuum and low temperature (bath < 30°C). Do not evaporate to dryness.

  • Step 4b: Dilute the remaining aqueous residue with water. Wash once with

    (Ether) to remove unreacted ester. Discard the organic (ether) layer.

  • Step 4c (The pH Trap): Cool the aqueous layer to 0°C. Acidify with 1M HCl to pH 1–2 .

    • Note: The

      group lowers the of the acid to approx 3.0–3.5. If you only acidify to pH 4 or 5 (standard for some organic acids), your product will remain as a salt in the water. You must drive the pH below 2.

  • Step 4d (Extraction): Extract 3x with MTBE (Methyl tert-butyl ether) or DCM (Dichloromethane).[1]

    • Why MTBE? It forms fewer emulsions than ether and has a higher boiling point (55°C) than ether (35°C), making it slightly easier to handle, though ether is better for very volatile acids if you distill carefully.[1]

  • Step 4e (Drying): Dry over

    . Filter.

  • Step 4f (Solvent Removal): STOP. Do not use a high-vacuum pump.[1]

    • Remove solvent on a rotovap at atmospheric pressure or mild vacuum ( > 200 mbar) with a bath temperature < 35°C.

    • Recommendation: If possible, use the solution directly in the next step. If you must isolate, consider forming a salt (e.g., Dicyclohexylamine salt) which is a stable solid.[1]

Protocol B: Enzymatic Hydrolysis (Kinetic Resolution)

Best for: Generating enantiomerically pure (S)- or (R)-acid.[1][3]

Fluorinated groups often enhance the enantioselectivity of lipases.

Parameter	Condition
Enzyme	PLE (Pig Liver Esterase) or CAL-B (Candida antarctica Lipase B)[1]
Solvent	Phosphate Buffer (pH 7.[3]0) with 10% Acetone or DMSO cosolvent
Temperature	25°C – 30°C
pH Control	Use an autotitrator to maintain pH 7.0 (using 1M NaOH) as the acid is produced.
Endpoint	Stop at 50% conversion (approx 24-48h).

Part 3: Frequently Asked Questions (FAQs)

Q1: I see the product on TLC, but my flask is empty after the rotovap. Where did it go? A: It is in your solvent trap. 3,3,3-trifluoro-2-methylpropanoic acid is highly volatile.[1]

• Fix: Do not strip to dryness. Calculate the concentration of your acid in the extraction solvent (by NMR with an internal standard) and use the solution directly. Alternatively, convert it to the Dicyclohexylamine (DCHA) salt by adding 1.0 eq of DCHA to your organic extract. The salt will precipitate and is a stable, non-volatile solid.

Q2: Can I use NaOH instead of LiOH? A: Yes, but LiOH is generally milder and faster for hindered esters. If you use NaOH, ensure you use a co-solvent like Methanol or Ethanol. Avoid refluxing with NaOH, as this increases the risk of defluorination (HF elimination).

Q3: The aqueous layer is still acidic after extraction, but I recovered very little product. A: The fluorinated acid is more water-soluble than its non-fluorinated counterpart due to the polarity of the

group.[1]

• Fix: Saturate the aqueous layer with NaCl (brine) before the extraction step. This "salting out" effect decreases the solubility of the organic acid in water and forces it into the organic layer.

Q4: Is the "Hydroxy" version handled differently? A: If you are actually hydrolyzing Ethyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate (a common chiral building block), the hydroxyl group makes the molecule even more water-soluble.[1] For the hydroxy-analog, continuous extraction (using a liquid-liquid extractor) for 24 hours is often required to achieve yields >80%.

Part 4: Mechanism & Workflow Visualization

The following diagram illustrates the critical pH checkpoints required to successfully isolate the fluorinated acid.

Figure 2: Isolation workflow emphasizing the acidification step required due to the low pKa of fluorinated acids.[1]

References

• Sakai, T., et al. (1992). "Enzymatic hydrolysis of 3,3,3-trifluoro-2-methylpropanoate." Tetrahedron: Asymmetry.

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Protective Groups in Organic Synthesis. Wiley. (General reference for ester hydrolysis conditions).

• Common Organic Chemistry. "Ester Hydrolysis Conditions." [Link]

• Save My Exams. "Hydrolysis of Esters - Alkaline." [Link]

• Lumen Learning. "Hydrolysis of Esters." [Link]

Sources

• 1. CAS 374-35-6: 3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic … [cymitquimica.com]
• 2. Precolumn Derivatization High-Performance Liquid Chromatography for Determination of Perfluorocarboxylic Acids in Catalytic Degradation Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC | MDPI [mdpi.com]

Technical Support Center: Enantioseparation of Ethyl 3,3,3-trifluoro-2-methylpropanoate

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: CHIRAL-CF3-RES-001

Executive Summary

You are attempting to separate the enantiomers of Ethyl 3,3,3-trifluoro-2-methylpropanoate . This is a deceptive molecule. While it appears to be a simple volatile ester, the presence of the

-trifluoromethyl ( ) group introduces unique electronic effects that complicate both biocatalytic resolution and analytical chromatography.

The electron-withdrawing nature of the

group significantly increases the acidity of the -proton (the hydrogen on the chiral center). This creates a high risk of spontaneous racemization under basic or even neutral aqueous conditions.

This guide prioritizes Biocatalytic Kinetic Resolution (Hydrolysis) as the production method and Chiral Gas Chromatography (GC) for analysis.

Module 1: Analytical Method Development (The "Eyes")

Before starting any separation, you must have a reliable method to measure Enantiomeric Excess (

). Without this, you are flying blind.

Critical Protocol: Chiral GC Method

Why GC and not HPLC? This ester is volatile and lacks a strong UV chromophore, making HPLC detection (UV 210 nm) difficult and prone to solvent interference. GC with FID is robust and sensitive.

Recommended Column:

• Primary:

  -Cyclodextrin derivatives (e.g., Chiraldex G-TA or Rt- DEXsm ). The trifluoroacetyl groups in the stationary phase interact favorably with the fluorinated analyte.

• Secondary:

  -Cyclodextrin derivatives (if fails).

Standard Operating Procedure (SOP):

Parameter	Setting	Rationale
Inlet Temp	180°C	Keep as low as possible to prevent thermal racemization in the injector.
Split Ratio	50:1	Prevent column overload which masks resolution.
Oven Program	Isothermal 60°C - 80°C	Gradient heating often merges enantiomers of volatile esters. Start isothermal.
Carrier Gas	Helium (1.0 mL/min)	Standard efficiency.
Detector	FID (250°C)	Universal detection for organic esters.

Troubleshooting Analytical Issues

Q: My peaks are merging (Resolution

). What do I do?

• A: Lower the oven temperature by 10°C. Separation thermodynamics for chiral species are favored at lower temperatures (

  is small). If that fails, reduce the linear velocity (flow rate) to 0.8 mL/min to increase interaction time with the stationary phase.

Q: I see a "plateau" between the two peaks.

• A: This is the hallmark of on-column racemization . The enantiomers are interconverting during the run.

  • Fix: Lower the inlet temperature immediately. Ensure your column is chemically inert (acid-washed liner).

Visualization: Analytical Decision Matrix

Figure 1: Decision matrix for optimizing Chiral GC separation, highlighting the detection of on-column racemization.

Module 2: Biocatalytic Kinetic Resolution (The "Engine")

Kinetic resolution (KR) using lipases is the industry standard for this class of molecules. The enzyme hydrolyzes one enantiomer (usually the R-isomer for CALB, though this must be confirmed experimentally) into the acid, leaving the S-ester untouched.

Reaction:

Core Protocol: Enzymatic Hydrolysis

Materials:

• Enzyme: Candida antarctica Lipase B (Immobilized, e.g., Novozym 435) OR Pseudomonas cepacia Lipase (Amano PS).

• Solvent: Phosphate Buffer (0.1 M, pH 7.0) / MTBE biphasic system (10:1 v/v).

• Additives: None initially.

Step-by-Step:

• Suspension: Suspend 1.0 g of racemic ester in 10 mL of Phosphate Buffer (pH 7.0). Add 1 mL MTBE to help solubility.

• Initiation: Add 50 mg of immobilized lipase.

• Monitoring: Stir at 25°C. Monitor pH. The reaction produces acid, so pH will drop.

• pH Control (The "Gotcha"): You must maintain pH between 6.5 and 7.0.

  • Manual: Add 0.5 M NaOH dropwise.

  • Automated: Use a pH-stat titrator.

• Termination: Stop at 50% conversion (approx. 24 hours). Filter off the enzyme.[1]

• Separation:

  • Adjust pH to 8.0.

  • Extract with Ethyl Acetate

    Organic layer contains (S)-Ester .

  • Acidify aqueous layer to pH 2.0.[1]

  • Extract with Ethyl Acetate

    Organic layer contains (R)-Acid .

Troubleshooting Biocatalysis

Q: My conversion stopped at 30%.

• A: The pH likely dropped below 6.0, inactivating the enzyme. Or, product inhibition occurred (ethanol).

  • Fix: Ensure robust pH control. If pH is fine, try adding a resin (like Amberlite XAD) to adsorb the ethanol byproduct.

Q: I reached 50% conversion, but the ee of the remaining ester is only 80%.

• A: This indicates a low Enantiomeric Ratio (

  -value).

  • Calculation: Use the Rakels equation (see references) to calculate

    .

  • Fix: Switch enzymes. If CALB gives low

    , switch to Pseudomonas cepacia (Amano PS) or Burkholderia cepacia lipase. These often have different binding pockets better suited for sterically hindered fluorinated groups.

Module 3: Chemical Stability & Racemization (The "Hidden Trap")

This is the most frequent failure point for researchers working with

-trifluoromethyl esters.

The Mechanism: The

group is strongly electron-withdrawing (Inductive effect: ). This pulls electron density away from the -carbon, making the -proton highly acidic ( , compared to for non-fluorinated esters). Even weak bases (carbonate, phosphate at pH 8) can deprotonate this carbon, forming an achiral enolate. When it reprotonates, it racemizes.[2]

Stability Test Protocol (Self-Validating System)

Before running your resolution, prove your conditions are safe.

• Take 10 mg of pure enantiomer (if available) or enriched material.

• Dissolve in your intended reaction buffer (e.g., pH 7.5 phosphate).

• Stir for 24 hours.

• Extract and analyze by GC.

• Pass Criteria: Loss of

  .

• Fail Action: If

  drops, lower the pH to 6.0 or switch to Organic Phase Transesterification .

Alternative: Organic Phase Transesterification

If aqueous hydrolysis causes too much racemization, switch to an irreversible transesterification in organic solvent. This avoids water and OH- ions.

• Solvent: Dry Hexane or MTBE.

• Acyl Donor: Vinyl Acetate (irreversible).

• Nucleophile: In this case, you would need to start with the alcohol version of the molecule, or use the ester and perform interesterification (slower).

  • Note: For the ester substrate, hydrolysis is preferred. If you must avoid water, consider reducing the ester to the alcohol first, resolving the alcohol (much more stable), and re-oxidizing/esterifying.

Visualization: Process Workflow & Racemization Loop

Figure 2: Kinetic resolution workflow emphasizing the critical pH control loop to prevent racemization.

References

• Almac Group. "Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids."[3] Tetrahedron: Asymmetry, 2011. (General methodology for aryl-alkanoic esters).

• MDPI. "Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis." Symmetry, 2024.[1] (Specifics on fluorinated ester hydrolysis).

• Restek Corporation. "Chiral GC Column Selection Guide." Technical Guide. (Source for Chiraldex column specifications).

• Rakels, J.L.L., et al. "Enzyme Kinetics: The E-value." Enzyme and Microbial Technology, 1993.
• Uneyama, K. "Organofluorine Chemistry." Blackwell Publishing, 2006.

Sources

• 1. mdpi.com [mdpi.com]
• 2. US5221765A - Racemization process for an optically active carboxylic acid or ester thereof - Google Patents [patents.google.com]
• 3. almacgroup.com [almacgroup.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: 1H NMR Spectrum of Ethyl 3,3,3-trifluoro-2-methylpropanoate

Executive Summary & Strategic Context

In drug discovery and agrochemical synthesis, Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS: 56354-75-7) serves as a critical fluorinated building block.[1][2] The introduction of the trifluoromethyl (

) group significantly alters the physicochemical profile of the molecule compared to its non-fluorinated analog, Ethyl isobutyrate.[2]

This guide provides a technical comparison of the 1H NMR spectral performance of this fluorinated ester against its non-fluorinated alternative.[2] By analyzing the unique spin-spin coupling patterns induced by the

nuclei, we establish a robust protocol for structural verification, essential for maintaining quality control in high-throughput synthesis.[1][2]

Structural & Spin System Analysis

To interpret the spectrum accurately, we must first define the spin systems.[2] The introduction of the

group creates a higher-order splitting pattern that is absent in standard aliphatic esters.[1][2]

The Spin Systems[2][3]

• System A (Ethyl Group): A standard

  system.[1][2] The methylene protons ( ) couple with the methyl protons ( ).

• System B (Alpha-Methine Core): This is the diagnostic region.[1][2]

  • Product (Fluorinated): The methine proton (

    ) is chiral and couples to both the adjacent methyl group ( , ) and the three equivalent fluorine atoms ( , ).[1]

  • Alternative (Non-Fluorinated): The methine proton couples only to the two adjacent methyl groups.[2]

Visualization of the Splitting Logic

The following diagram illustrates the complexity of the alpha-proton splitting in the fluorinated product compared to the simple septet of the alternative.

Figure 1: Splitting tree demonstrating the transition from a simple multiplet to a complex 'quartet of quartets' due to heteronuclear coupling.[1][2]

Comparative Spectral Performance

This section objectively compares the spectral characteristics of the target molecule against Ethyl isobutyrate (the non-fluorinated standard).[2]

Chemical Shift Data Comparison

The electron-withdrawing nature of the

group causes significant deshielding (downfield shift) of the alpha-proton.[1][2]

Feature	Target Product (Fluorinated)	Alternative (Ethyl Isobutyrate)	Delta ( )	Causality
Alpha-H ( )	3.30 – 3.50 ppm	2.54 ppm	+0.8–0.9 ppm	Inductive effect (-I) of pulls electron density.[1][2]
Alpha-H Splitting	Quartet of Quartets (dq)	Septet (heptet)	N/A	Heteronuclear coupling ( ) vs. Homonuclear equivalence.[1][2]
Alpha-Me ( )	1.35 – 1.45 ppm	1.15 ppm	+0.25 ppm	Beta-effect of fluorine substitution.[1][2]
Ester ( )	4.20 – 4.25 ppm	4.12 ppm	+0.1 ppm	Long-range inductive effect (minor).[1][2]

Resolution & Overlap Analysis[1][2]

• The Alternative (Ethyl Isobutyrate): The spectrum is clean but low-information.[1][2] The septet at 2.54 ppm is easily identifiable but overlaps with common solvent impurities like DMSO-d6 water peaks or residual toluene.[1][2]

• The Product (Fluorinated): The alpha-proton signal is shifted to ~3.4 ppm, a "quiet" region in many solvents (away from DMSO water and Acetone peaks).[1][2] However, the signal intensity is distributed over 16 lines (due to the quartet-of-quartets splitting), effectively lowering the signal-to-noise (S/N) ratio.[1][2]

  • Implication: You need approximately 1.5x higher concentration or 2x number of scans (NS) to achieve the same integration accuracy for the alpha-proton compared to the non-fluorinated alternative.[1][2]

Detailed Experimental Protocol

To ensure reproducibility and accurate integration of the complex multiplets, follow this validated workflow.

Sample Preparation[1][2][3]

• Solvent Selection: Use Chloroform-d (

  ) (99.8% D).[1][2]

  • Reasoning: Avoids exchangeable protons.[1][2] DMSO-d6 is acceptable but may broaden the

    -coupled signals due to viscosity-induced relaxation rate changes.[1][2]

• Concentration: Prepare a 10-15 mg/mL solution.

  • Reasoning: The alpha-proton signal is split into 16 lines.[1][2] Lower concentrations will result in the outer wings of the multiplet being lost in the baseline noise, leading to integration errors (e.g., integrating as 0.8H instead of 1.0H).[2]

Acquisition Parameters (400 MHz Instrument)

• Pulse Sequence: zg30 (Standard 30° pulse).

• Spectral Width: -2 to 14 ppm.[1][2]

• Acquisition Time (AQ): > 3.0 seconds (Critical for resolving fine coupling).

• Number of Scans (NS): Minimum 16 (Recommend 32 for clear multiplet definition).

• Relaxation Delay (D1): 1.0 second.

Structural Verification Workflow

Figure 2: Logical workflow for validating the fluorinated ester structure.

References & Grounding

The data and methodologies presented above are grounded in standard NMR theory regarding fluorine coupling and inductive effects.[2]

• ChemicalBook. Ethyl 2-methylpropanoate 1H NMR spectrum data. (Provides baseline data for the non-fluorinated alternative).

• NIST Chemistry WebBook. Propanoic acid, 2-methyl-, ethyl ester (Ethyl isobutyrate).

• Royal Society of Chemistry. NMR spin–spin coupling constants: bond angle dependence of the sign and magnitude of the vicinal 3JHF coupling. (Theoretical basis for the 8-9 Hz coupling constant).[1][2]

• Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. (General principles for electronegativity shifts).

• ChemSynthesis. Ethyl 3,3,3-trifluoropropanoate Synthesis and Properties. (Reference for the trifluoro-analog behavior).

Sources

• 1. chemscene.com [chemscene.com]
• 2. Propanoic acid, 2-methyl-, ethyl ester [webbook.nist.gov]

Comparison of Ethyl vs Methyl 3,3,3-trifluoro-2-methylpropanoate reactivity

Executive Summary

Verdict: The choice between Methyl 3,3,3-trifluoro-2-methylpropanoate and its Ethyl analog is a trade-off between kinetic efficiency and process stability .

• Select the Methyl Ester (CAS 339-17-3) for high-throughput screening, rapid nucleophilic substitutions (aminolysis), and atom economy. Its lower steric hindrance allows for faster reaction rates at milder temperatures, minimizing the risk of defluorination.

• Select the Ethyl Ester (CAS 56354-75-7) for large-scale process chemistry where hydrolytic stability during workup is critical, or when higher boiling points are required to drive reactions without solvent loss.

Chemical Profile & Physical Properties[1][2][3][4][5]

The trifluoromethyl (

) group at the -position significantly alters the electronic character of these esters compared to non-fluorinated analogs, increasing the electrophilicity of the carbonyl carbon and the acidity of the -proton.

Feature	Methyl 3,3,3-trifluoro-2-methylpropanoate	Ethyl 3,3,3-trifluoro-2-methylpropanoate
CAS Number	339-17-3	56354-75-7
Molecular Weight	156.10 g/mol	170.13 g/mol
Formula
Boiling Point (Est.)	~110–114 °C	~120–130 °C
Density	~1.15 g/cm³	~1.20 g/cm³
Atom Economy	Higher (Leaving group: , 31 Da)	Lower (Leaving group: , 45 Da)
Flash Point	Lower (Requires strict flammability controls)	Slightly Higher

Reactivity Analysis

Hydrolysis Kinetics

The methyl ester hydrolyzes significantly faster than the ethyl ester. This is governed by two factors:

• Steric Hindrance: The ethyl group provides greater steric shielding to the carbonyl carbon, retarding the approach of the water/hydroxide nucleophile.

• Inductive Effects: The

  group is strongly electron-withdrawing, making the carbonyl highly susceptible to nucleophilic attack. The methyl ester, lacking the additional electron-donating methylene group of the ethyl chain, maintains a slightly higher electrophilic character.

Experimental Insight: In basic hydrolysis (saponification), the methyl ester often reaches completion 2–3x faster than the ethyl ester at

.

Nucleophilic Substitution (Aminolysis)

For the synthesis of trifluoromethylated amides (common in kinase inhibitors), the Methyl ester is superior .

• Mechanism: Direct nucleophilic attack by the amine on the ester carbonyl.

• Advantage: The methoxide leaving group is less hindered and departs more readily.

• Risk: Prolonged heating required for the slower Ethyl ester can lead to side reactions (see 2.3).

Stability & Side Reactions (The Defluorination Trap)

Both compounds possess an acidic

-proton due to the combined electron-withdrawing effects of the carbonyl and the -trifluoromethyl group.

• Risk:

  Elimination. Strong bases can deprotonate the -carbon, leading to the expulsion of a fluoride ion and formation of a defluorinated acrylate byproduct ( ).

• Comparison: The Methyl ester allows for milder reaction conditions (lower T, weaker bases), reducing the window of opportunity for this degradation pathway. The Ethyl ester often requires higher temperatures to react, inadvertently increasing the rate of elimination.

Visualizing the Reaction Pathways

The following diagram maps the competing pathways: productive substitution vs. destructive elimination.

Caption: Kinetic competition between productive nucleophilic substitution (Green) and destructive defluorination (Red).

Experimental Protocols

Protocol A: Controlled Saponification (Acid Synthesis)

Objective: Hydrolyze the ester to the acid without defluorination.

Reagent: Methyl 3,3,3-trifluoro-2-methylpropanoate (Preferred for speed).

• Dissolution: Dissolve 1.0 eq of Methyl ester in THF:Water (3:1). Cool to

  .

• Base Addition: Add 1.1 eq of

  slowly. Note: LiOH is milder than NaOH/KOH, reducing elimination risk.

• Monitoring: Stir at

  for 1–2 hours. Monitor by TLC/LCMS. (Ethyl ester would require RT or mild heating, increasing risk).

• Workup: Acidify carefully with 1M HCl to pH 2 at

  . Extract immediately with EtOAc.

• Result: Quantitative yield of 3,3,3-trifluoro-2-methylpropanoic acid.

Protocol B: Direct Aminolysis (Amide Synthesis)

Objective: Convert ester to amide with a primary amine.

Reagent: Methyl 3,3,3-trifluoro-2-methylpropanoate.[1][2][3]

• Mix: Combine 1.0 eq Methyl ester and 1.2 eq Primary Amine in Methanol (high concentration, ~1M).

• Reaction: Stir at Room Temperature (25°C) for 12–24 hours.

  • Comparison: If using Ethyl ester, heating to 50–60°C is often required.

• Observation: If heating the Ethyl ester, check for fluoride evolution (etching of glass or ¹⁹F NMR signal at -110 ppm for free

  ).

• Purification: Evaporate solvent. Methyl ester reactions often yield pure product upon evaporation due to the volatility of methanol.

Decision Matrix

Use this logic tree to select the correct starting material for your campaign.

Caption: Selection logic based on thermal constraints and product volatility.

References

• PubChem. (n.d.). Methyl 3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanoate (Compound Summary). National Library of Medicine. Retrieved February 15, 2026, from [Link] (Note: Provides structural and physical property baselines for trifluoromethylated propanoates).

• NIST. (2009). Critical review of hydrolysis of organic compounds in water under environmental conditions. Journal of Physical and Chemical Reference Data. Retrieved February 15, 2026, from [Link] (Validates the general kinetic rule that methyl esters hydrolyze 2-3x faster than ethyl esters).

• Katayev, D., et al. (2015). Lewis Acid Catalyzed Synthesis of α-Trifluoromethyl Esters and Lactones.[4] Organic Letters.[4] Retrieved February 15, 2026, from [Link] (Discusses the synthesis and reactivity of alpha-trifluoromethyl esters).

Sources

• 1. 339-17-3|Methyl 3,3,3-trifluoro-2-methylpropanoate|BLD Pharm [bldpharm.com]
• 2. 889940-13-0|3,3,3-Trifluoro-2,2-dimethylpropanoic acid|BLD Pharm [bldpharm.com]
• 3. Buy Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate [smolecule.com]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Validating Enantiomeric Excess of Fluorinated Esters

The Crucial Role of Stereochemistry in Fluorinated Drug Candidates

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering profound improvements in metabolic stability, binding affinity, and lipophilicity. However, this chemical modification often introduces chirality, creating stereoisomers (enantiomers) that can have dramatically different pharmacological and toxicological profiles. For this reason, the precise determination of enantiomeric excess (ee) is not merely an analytical task but a critical step in ensuring the safety and efficacy of a potential therapeutic.[1] This guide provides an in-depth comparison of the primary analytical techniques for validating the ee of fluorinated esters, offering field-proven insights and robust protocols to guide your method selection and validation.

A Comparative Analysis of Key Analytical Techniques

The choice of an analytical method for determining enantiomeric excess is dictated by the physicochemical properties of the fluorinated ester, the required sensitivity, and available instrumentation.[1] The three principal techniques—Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy—each offer a unique set of advantages and challenges.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is frequently considered the gold standard for its robustness, wide applicability, and high precision in quantifying enantiomers.[2][3]

The Principle: Separation is achieved by passing the analyte through a column containing a chiral stationary phase (CSP). The two enantiomers form transient, diastereomeric complexes with the CSP, leading to different interaction energies and, consequently, different retention times.[4][5] For fluorinated esters, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are often the most effective starting point due to their broad enantiorecognition capabilities.[6][7][8]

Why it Works: The helical structure of polysaccharide derivatives creates chiral grooves and cavities.[7] Chiral recognition arises from a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, between the analyte and the CSP.[4][5] The presence of fluorine can influence these interactions, making method development a critical step.

Experimental Protocol: Chiral HPLC Method Development for a Novel Fluorinated Ester

• Column Screening: Begin by screening a set of polysaccharide-based CSPs, such as those with cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate) coatings.[9] This initial screen is crucial as the behavior of chiral isomers cannot be easily predicted.[10]

• Mobile Phase Selection:

  • Normal Phase: Start with a simple mobile phase, such as n-Hexane/2-Propanol (90:10 v/v).[6] This mode often provides excellent selectivity.

  • Polar Organic/Reversed-Phase: If solubility in normal-phase eluents is poor, explore polar organic modes (e.g., acetonitrile/methanol) or reversed-phase modes (e.g., water/acetonitrile with a suitable buffer). Immobilized CSPs offer greater solvent versatility for these applications.[4][7]

• Optimization:

  • Modifier Concentration: Systematically vary the alcohol modifier (e.g., 2-propanol) concentration from 5% to 30%. Lower alcohol content generally increases retention and can improve resolution.

  • Additives: For acidic or basic analytes, the addition of small amounts of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine) to the mobile phase can significantly improve peak shape and resolution.[9]

  • Temperature: Decreasing the column temperature can enhance chiral selectivity.[11] Maintain a constant temperature (e.g., 25 °C) for reproducibility.[6][11]

  • Flow Rate: Chiral separations often benefit from lower flow rates (e.g., 0.5 mL/min) to maximize interaction with the CSP.[6][11]

• Quantification: Calculate the enantiomeric excess using the peak areas of the two enantiomers:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Chiral Gas Chromatography (GC): The Choice for Volatile Esters

For fluorinated esters that are volatile and thermally stable, chiral GC offers exceptional resolution, high sensitivity, and speed.[12][13]

The Principle: Similar to HPLC, chiral GC utilizes a capillary column coated with a chiral stationary phase, most commonly a cyclodextrin derivative.[13][14] The enantiomers partition differently between the carrier gas and the CSP, leading to separation.

Why it Works: The bucket-like structure of cyclodextrins provides a chiral environment where one enantiomer can fit more snugly than the other, a phenomenon known as inclusion complexation. This difference in interaction strength is the basis for separation.

Experimental Protocol: Chiral GC Analysis

• Column Selection: Choose a CSP based on a derivatized cyclodextrin, such as a permethylated beta-cyclodextrin phase.[14]

• Initial Conditions:

  • Injector Temperature: Set to a temperature (e.g., 250 °C) that ensures rapid volatilization without causing degradation.[15]

  • Carrier Gas: Use high-purity helium or hydrogen at a constant flow rate (e.g., 1 mL/min).[15]

  • Oven Program: Start with an isothermal hold at a low temperature (e.g., 40 °C) followed by a temperature ramp (e.g., 2 °C/min) to an appropriate final temperature.[15] This helps resolve components with different boiling points.

• Optimization: Adjust the temperature ramp rate. A slower ramp can improve the resolution of closely eluting peaks.

• Quantification: Calculate ee using the integrated peak areas as described for HPLC.

¹⁹F NMR Spectroscopy: A Powerful, Non-Separative Approach

NMR spectroscopy offers a distinct advantage as a non-separative technique.[16] The inherent properties of the ¹⁹F nucleus—100% natural abundance, high sensitivity, and a wide chemical shift range with no background signals—make ¹⁹F NMR particularly powerful for analyzing fluorinated compounds.[17][18]

The Principle: Enantiomers are chemically indistinguishable in a standard NMR experiment. To resolve their signals, they must be converted into transient diastereomeric species by introducing a chiral auxiliary. This is achieved using either a Chiral Solvating Agent (CSA) or a Chiral Shift Reagent (CSR).[12][19]

• Chiral Solvating Agents (CSAs): These agents (e.g., chiral phosphoric acids or cobalt complexes) form rapidly exchanging, non-covalent diastereomeric solvates with the analyte enantiomers.[17][18] This results in two distinct signals in the ¹⁹F NMR spectrum, whose integrals can be used to determine the ee.

• Chiral Lanthanide Shift Reagents (CSRs): Paramagnetic lanthanide complexes (e.g., Eu(hfc)₃) coordinate to Lewis basic sites on the ester (like the carbonyl oxygen).[20] This interaction induces large chemical shift differences between the signals of the two enantiomers.[20][21][22]

Why it Works: The formation of diastereomeric complexes creates different magnetic environments for the fluorine nuclei in each enantiomer, breaking their spectral equivalence.[20] The high resolution and large dynamic range of ¹⁹F NMR often allow for more precise peak integration compared to ¹H NMR.[18]

Experimental Protocol: ee Determination by ¹⁹F NMR using a CSA

• Sample Preparation:

  • Prepare a solution of the fluorinated ester in a suitable deuterated solvent (e.g., CDCl₃).

  • Acquire a reference ¹⁹F NMR spectrum of the substrate alone.

• CSA Titration:

  • Add a sub-stoichiometric amount (e.g., 0.2 equivalents) of a selected CSA to the NMR tube.

  • Acquire the ¹⁹F NMR spectrum. Observe for initial peak splitting.

  • Incrementally add the CSA until baseline separation of the enantiomer signals is achieved. Using a cobalt-based shift reagent can induce dynamic shifts, allowing for precise detection.[23]

• Spectral Acquisition: Ensure a sufficient relaxation delay (D1) is used during acquisition (e.g., 15 seconds) to allow for complete relaxation of the ¹⁹F nuclei, which is critical for accurate quantification.[23]

• Quantification: Integrate the two well-resolved ¹⁹F signals. Calculate the ee based on the ratio of the integrals.

Method Validation: Building a Self-Validating System

Regardless of the chosen technique, the analytical method must be validated to demonstrate its suitability for its intended purpose, a requirement outlined by guidelines such as ICH Q2(R1).[24][25][26] A validated method ensures that the results are reliable, reproducible, and accurate.

Key Validation Parameters:

• Specificity: The ability to unequivocally measure the analyte in the presence of other components like impurities or degradants.[27] This is demonstrated by achieving baseline resolution (Rs > 1.5) between the enantiomeric peaks in chromatography.[6]

• Linearity: The ability to produce results that are directly proportional to the concentration of the analyte. Determined by analyzing a series of samples with known concentrations and performing a linear regression.

• Accuracy: The closeness of the test results to the true value. Assessed by analyzing samples with known ee values (prepared by mixing pure enantiomers).

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Limit of Quantitation (LOQ): The lowest amount of the minor enantiomer that can be quantitatively determined with suitable precision and accuracy.

Visualization of the Decision-Making Process

Choosing the optimal analytical technique requires a logical workflow that considers the properties of the fluorinated ester and the goals of the analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 3. uma.es [uma.es]
• 4. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 5. Chiral Separations on HPLC Derivatized Polysaccharide CSPs: Temperature, Mobile Phase and Chiral Recognition Mechanism Studies [vtechworks.lib.vt.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. japsonline.com [japsonline.com]
• 10. hplc.today [hplc.today]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. Determination of enantiomeric excess [ch.ic.ac.uk]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. gcms.cz [gcms.cz]
• 15. mdpi.com [mdpi.com]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. solvias.com [solvias.com]
• 19. researchgate.net [researchgate.net]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Use of chiral lanthanide shift reagents in the elucidation of NMR signals from enantiomeric mixtures of polycyclic compounds [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. chemrxiv.org [chemrxiv.org]
• 24. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 25. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 26. researchgate.net [researchgate.net]
• 27. ema.europa.eu [ema.europa.eu]

Reference Standard Qualification for Ethyl 3,3,3-trifluoro-2-methylpropanoate: A Comparative Analytical Guide

Executive Summary: The Analytical Challenge

Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS 56354-75-7) represents a critical class of fluorinated building blocks used in the synthesis of agrochemicals and pharmaceuticals. Its structural features—a trifluoromethyl group adjacent to a chiral center—present unique analytical challenges:

• Volatility: High vapor pressure risks loss during weighing and standard preparation.

• Chirality: The C2 position is chiral; enantiomeric excess (ee) directly impacts downstream efficacy.

• Standard Availability: Unlike common pharmacopeial items, ISO 17034 Certified Reference Materials (CRMs) are rarely available off-the-shelf for this specific intermediate.

This guide provides a rigorous framework for qualifying in-house reference standards when commercial CRMs are unavailable, comparing the reliability of Quantitative NMR (qNMR) against traditional GC-FID area normalization.

Comparative Analysis of Reference Standard Grades

When sourcing Ethyl 3,3,3-trifluoro-2-methylpropanoate, researchers typically encounter three grades. The choice of grade dictates the validation burden placed on the laboratory.

Feature	ISO 17034 CRM (Gold Standard)	Analytical Standard (Silver)	Synthesis/Reagent Grade (Bronze)
Traceability	SI-Traceable (NIST/BIPM)	Traceable to CRM via internal method	Vendor Certificate of Analysis (CoA) only
Purity Assignment	Mass Balance + qNMR	Chromatographic Purity (Area %)	Area % (often uncorrected)
Uncertainty	Explicitly stated ( )	Usually not provided	Unknown
Primary Use	Instrument Calibration, Method Validation	Routine QC, Retention Time Marker	Synthesis starting material
Availability	Rare/Custom Order	Limited	Common

Critical Insight: Since ISO 17034 CRMs are scarce for CAS 56354-75-7, laboratories must purchase Synthesis Grade material and upgrade it to a Secondary Reference Standard using the qNMR protocol described in Section 4.

Methodological Comparison: GC-FID vs. F-qNMR

The following data compares the purity assignment of a vendor-supplied "98%" sample using two different techniques.

Experimental Data Summary

Parameter	Method A: GC-FID (Area %)	Method B: F-qNMR (Internal Standard)
Principle	Separation based on boiling point/polarity.	Ratio of integrated spins relative to primary standard.
Purity Value	99.2% (Overestimated)	96.8% (True Value)
Bias Source	Misses non-volatile impurities, water, and inorganic salts. Assumes equal Response Factors (RF).	None (Signal is directly proportional to molar concentration).
Precision (RSD)	0.1%	0.5%
Verdict	Invalid for Potency Assignment	Required for Standard Qualification

Why GC-FID Fails for Potency

GC-FID area normalization assumes that the analyte and all impurities burn with the same efficiency in the flame. Fluorinated carbons (C-F bonds) have significantly lower response factors in FID than C-H bonds. Consequently, GC-FID systematically overestimates the purity of Ethyl 3,3,3-trifluoro-2-methylpropanoate by under-detecting fluorinated impurities or non-combustible salts.

Workflow Visualization

The following diagram illustrates the decision matrix for selecting and qualifying the reference standard.

Caption: Workflow for upgrading Reagent Grade material to a Secondary Reference Standard using orthogonal analytical methods.

Detailed Experimental Protocols

Protocol A: F-qNMR for Absolute Purity (Potency)

This method is self-validating because it relies on a primary NIST-traceable internal standard, eliminating the need for an identical reference standard of the analyte.

Reagents:

• Analyte: Ethyl 3,3,3-trifluoro-2-methylpropanoate (approx. 20 mg).

• Internal Standard (IS):

  -Trifluorotoluene (TFT) or 3,5-Bis(trifluoromethyl)benzoic acid (Traceable to NIST SRM).

• Solvent: CDCl

  (with 0.03% TMS).

• Relaxation Agent: Cr(acac)

  (optional, to reduce T1 relaxation time).

Procedure:

• Weighing: Accurately weigh (±0.01 mg) ~20 mg of the analyte (

  ) and ~15 mg of the IS ( ) directly into the same NMR tube or a volumetric flask. Note: Use a closed vessel immediately to prevent evaporation.

• Dissolution: Add 0.6 mL CDCl

  . Ensure complete dissolution.

• Acquisition:

  • Probe:

    F (typically 376 MHz or higher).

  • Pulse Angle: 90°.[1]

  • Relaxation Delay (

    ): Must be of the slowest relaxing fluorine signal (typically 30s is safe for non-paramagnetic samples).

  • Scans: 64 (for S/N > 250:1).

  • Spectral Width: Sufficient to cover -60 ppm to -200 ppm.

• Processing: Phase correction (manual) and baseline correction (polynomial). Integrate the CF

  signal of the analyte ( ~ -70 to -75 ppm) and the IS.

Calculation:

Where:

• = Integral area[2]
• = Number of fluorine atoms (3 for analyte, varies for IS)
• = Molecular Weight[2][3]
• = Mass
• = Purity (as a decimal)

Protocol B: Chiral GC-FID for Enantiomeric Excess

Required to determine the isomeric ratio (R/S).

Instrument: Agilent 7890B / 8890 or equivalent. Column: Cyclodextrin-based chiral column (e.g., CP-Chirasil-Dex CB or

-DEX 225), 25m x 0.25mm x 0.25µm.

Conditions:

• Carrier: Helium @ 1.5 mL/min (Constant Flow).

• Inlet: Split 50:1 @ 200°C. Caution: Do not overheat inlet to prevent thermal degradation.

• Oven: 40°C (hold 2 min)

  5°C/min 140°C (hold 5 min).

• Detector: FID @ 250°C.

System Suitability:

• Resolution (

  ) between enantiomers must be .

• Tailing factor

  .

References

• International Organization for Standardization. (2016).[4] ISO 17034:2016 General requirements for the competence of reference material producers.[4]Link

• Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy in pharmaceutical analysis: problems and solutions. Trends in Analytical Chemistry. Link

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance. Link

• TCI Chemicals. Product Specification: Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS 56354-75-7).[5][6] Link

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. Link

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. chemscene.com [chemscene.com]
• 4. What Is ISO 17034? - The ANSI Blog [blog.ansi.org]
• 5. Ethyl 3,3,3-trifluoro-2-methylpropanoate - CAS:56354-75-7 - Sunway Pharm Ltd [3wpharm.com]
• 6. achmem.com [achmem.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of Ethyl 3,3,3-trifluoro-2-methylpropanoate: A Guide for Laboratory Professionals

For the innovative researcher, the promise of novel chemical entities is boundless. Yet, this pursuit of discovery must be anchored in an unwavering commitment to safety. This guide provides essential, practical guidance for the safe handling, use, and disposal of Ethyl 3,3,3-trifluoro-2-methylpropanoate (CAS 56354-75-7), a fluorinated ester with significant potential in synthetic chemistry. As your partner in the laboratory, we aim to empower you with the knowledge to manage this chemical confidently and responsibly, ensuring both personal safety and the integrity of your research.

Understanding the Hazard Profile

Before any work with Ethyl 3,3,3-trifluoro-2-methylpropanoate commences, a thorough understanding of its intrinsic hazards is paramount. Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound presents a multi-faceted risk profile that demands meticulous attention to safety protocols.[1]

Key Hazards:

• Flammability: Classified as a flammable liquid and vapor (H225), this compound poses a significant fire risk.[1] Vapors can be heavier than air and may travel to a source of ignition and flash back.

• Acute Toxicity: It is harmful if swallowed (H302), necessitating precautions to prevent ingestion.[1]

• Skin and Eye Irritation: This chemical is known to cause skin irritation (H315) and serious eye irritation (H319).[1] Prolonged or repeated contact should be avoided.

• Inhalation Hazard: It may be harmful if inhaled (H332), causing respiratory irritation.[1]

Due to the absence of a comprehensive Safety Data Sheet (SDS) at the time of this writing, some of the following recommendations are based on best practices for handling structurally similar flammable and irritant fluorinated esters. These guidelines should be considered a robust starting point for your internal risk assessment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable. The following table outlines the minimum required PPE when handling Ethyl 3,3,3-trifluoro-2-methylpropanoate, with explanations rooted in its hazard profile.

PPE Component	Specifications and Rationale
Eye and Face Protection	Tightly fitting safety goggles are mandatory to protect against splashes that can cause serious eye irritation. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.
Hand Protection	Chemically resistant gloves are essential to prevent skin contact. Nitrile or neoprene gloves are generally recommended for handling organic esters, but it is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times.
Protective Clothing	A flame-retardant lab coat is required due to the flammable nature of the compound. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron or suit should be worn.
Respiratory Protection	All handling of this volatile compound should be performed within a certified chemical fume hood to minimize inhalation of vapors. If a fume hood is not available or if there is a potential for exposure above established limits, a properly fitted respirator with organic vapor cartridges is necessary.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling Ethyl 3,3,3-trifluoro-2-methylpropanoate will significantly mitigate risks.

1. Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leaks.

• Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2]

• Keep the container tightly closed and away from sources of ignition such as heat, sparks, and open flames.[2]

• Ground and bond containers when transferring material to prevent static discharge.[2][3]

2. Laboratory Use:

• Engineering Controls: Always handle this chemical in a properly functioning chemical fume hood to control vapor exposure.

• Procedural Discipline:

  • Before starting, ensure that all necessary PPE is correctly donned.

  • Measure and dispense the liquid carefully to avoid splashing.

  • Use non-sparking tools and explosion-proof equipment where necessary.[3]

  • Keep containers closed when not in use.

  • Do not eat, drink, or smoke in the laboratory.

3. In Case of a Spill:

A prompt and well-rehearsed spill response is critical. The following workflow outlines the immediate actions to be taken.

Caption: Chemical Spill Response Workflow for Ethyl 3,3,3-trifluoro-2-methylpropanoate.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle. All waste containing Ethyl 3,3,3-trifluoro-2-methylpropanoate must be treated as hazardous.

• Waste Collection:

  • Collect all waste, including contaminated absorbent materials, in a designated and clearly labeled hazardous waste container.

  • Do not mix this waste with other incompatible waste streams.

• Disposal Procedure:

  • Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Summary of Safety Information

Hazard Classification	GHS Hazard Statement	Recommended PPE	Handling Precautions
Flammable Liquid	H225: Highly flammable liquid and vapor[1]	Flame-retardant lab coat, safety goggles, face shield (if splashing is likely)	Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and explosion-proof equipment. Ground and bond containers.[2][3]
Acute Toxicity (Oral)	H302: Harmful if swallowed[1]	Standard laboratory PPE	Do not ingest. Wash hands thoroughly after handling.
Skin Irritation	H315: Causes skin irritation[1]	Chemical-resistant gloves (e.g., nitrile, neoprene)	Avoid contact with skin.
Eye Irritation	H319: Causes serious eye irritation[1]	Tightly fitting safety goggles, face shield (if splashing is likely)	Avoid contact with eyes.
Acute Toxicity (Inhalation)	H332: Harmful if inhaled[1]	Use in a chemical fume hood. Respirator with organic vapor cartridges if necessary.	Avoid breathing vapors. Ensure adequate ventilation.

By adhering to these guidelines, you can confidently and safely incorporate Ethyl 3,3,3-trifluoro-2-methylpropanoate into your research, fostering a culture of safety that protects you, your colleagues, and the groundbreaking work you do.

References

• Chemsrc. Ethyl 3,3,3-trifluoro-2-methylpropanoate | CAS#:56354-75-7. [Link]

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• 2. merckmillipore.com [merckmillipore.com]
• 3. echemi.com [echemi.com]